4-(1-Ethyl-1h-1,2,4-triazol-5-yl)butanoic acid

Core Science & Biosynthesis

The 1-Ethyl-1,2,4-Triazole Scaffold: A Technical Guide to Structure-Activity Relationships in Drug Discovery

Abstract

The 1,2,4-triazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in a multitude of clinically significant therapeutic agents.[1][2] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of a specific, yet foundational variant: the 1-ethyl-1,2,4-triazole scaffold. We will dissect the nuanced roles of substituent modifications on the core structure, correlating these changes with their impact on antifungal, anticancer, and antibacterial activities. This document serves as a comprehensive resource for researchers, chemists, and drug development professionals, offering field-proven insights into the causality behind experimental design, self-validating protocols for synthesis and evaluation, and authoritative grounding for key mechanistic claims.

Introduction: The Prominence of the 1,2,4-Triazole Core

Heterocyclic compounds are fundamental to modern pharmacology, and among them, the five-membered, nitrogen-rich 1,2,4-triazole ring is particularly distinguished.[3] Its unique physicochemical properties—including its ability to engage in hydrogen bonding, its metabolic stability, and its role as a bioisostere for amide and ester groups—make it an ideal framework for designing novel therapeutic agents.[1][4] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including potent antifungal, anticancer, antibacterial, anti-inflammatory, and antiviral effects.[3][5]

This guide focuses specifically on the 1-ethyl-1,2,4-triazole core. While the ethyl group at the N1 position is a relatively simple substituent, it serves as a crucial anchor in many well-known compounds. The core of our investigation will be to understand how modifications at other positions of the triazole ring, in concert with the N1-ethyl group, dictate the molecule's biological destiny.

Foundational Mechanism: Antifungal Activity

The most well-documented and commercially successful application of 1,2,4-triazole scaffolds is in the development of antifungal agents.[6][7]

Mechanism of Action: Inhibition of Lanosterol 14α-Demethylase (CYP51)

The primary mechanism of action for azole antifungals is the potent and selective inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51). This enzyme is a critical component in the biosynthesis of ergosterol, an essential sterol that maintains the integrity and fluidity of the fungal cell membrane.

The N4 atom of the 1,2,4-triazole ring plays a pivotal role by coordinating with the heme iron atom located at the active site of the CYP51 enzyme. This interaction prevents the demethylation of lanosterol, the natural substrate. The subsequent disruption of ergosterol production and the accumulation of toxic sterol precursors compromise the fungal cell membrane, leading to growth arrest and cell death.

Caption: Antifungal mechanism via CYP51 enzyme inhibition.

Structure-Activity Relationship (SAR) for Antifungal Potency

While the N1-ethyl group is our constant, the substituents at the C3 and C5 positions of the triazole ring are the primary drivers of antifungal potency and spectrum.

• The N1-Substituent (Ethyl Group): The N1 position is typically occupied by a larger, more complex side chain in potent antifungals like fluconazole and itraconazole. For the purpose of this guide, the 1-ethyl group serves as a foundational element. Its primary role is to properly orient the crucial pharmacophoric elements—the triazole ring and the C3 substituent—within the active site of the CYP51 enzyme.

• The C3-Substituent: This position is critical for activity. A common and highly effective moiety is a 2,4-dihalogenated phenyl group (e.g., 2,4-difluorophenyl or 2,4-dichlorophenyl). The halogen atoms enhance binding affinity within the hydrophobic pocket of the enzyme. The introduction of electron-withdrawing groups on this phenyl ring is generally beneficial for activity.[8]

• The C5-Substituent: Modifications at this position significantly influence the compound's spectrum of activity and pharmacokinetic properties. Attaching various alkyl, aryl, or heterocyclic moieties can modulate solubility and interaction with different fungal CYP51 isoforms. For instance, creating hybrid molecules by linking the triazole to other known antifungal pharmacophores at this position has proven to be a successful strategy.

Table 1: Representative SAR Data for Antifungal 1,2,4-Triazole Derivatives

Compound ID	C3-Substituent	C5-Substituent	Target Organism	MIC (µg/mL)	Reference
AS-4	5-amino-3-carboxylic acid w/ Schiff base	2,4-dichlorobenzaldehyde	Wheat gibberellic	6.80	[8][9]
AS-14	5-amino-3-carboxylic acid w/ Schiff base	2,4,5-trichlorobenzaldehyde	Wheat gibberellic	5.33	[8][9]
Analogue 7a	2,4-difluorophenyl-2-hydroxypropyl	4-bromophenyl	Candida albicans	0.0313 - 1	[1]

| Fluconazole | 2,4-difluorophenyl-2-hydroxypropyl | 1H-1,2,4-triazol-1-yl | Candida albicans | 0.25 - 4 |[2][6] |

Note: Data is generalized from various 1,2,4-triazole scaffolds to illustrate SAR principles.

Expanding the Therapeutic Scope: Anticancer Activity

The 1,2,4-triazole scaffold is a versatile pharmacophore for developing anticancer agents, acting on a variety of molecular targets.[10][11][12]

Mechanisms of Action in Oncology

Unlike the focused target in antifungal therapy, anticancer triazoles exhibit multiple mechanisms:

• Tubulin Polymerization Inhibition: Certain derivatives act as microtubule-targeting agents.[13] They bind to the colchicine site on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[14][15]

• Kinase Inhibition: Many 1,2,4-triazole derivatives have been designed as inhibitors of key kinases involved in cancer cell proliferation and survival, such as VEGFR-2, c-Met, and others.[1][16][17] The triazole ring can act as a scaffold to correctly position moieties that interact with the ATP-binding pocket of these enzymes.[18]

• Enzyme Inhibition (Other): Other targets include enzymes like topoisomerases and carbonic anhydrases, which are crucial for cancer progression.[10]

Structure-Activity Relationship (SAR) for Anticancer Efficacy

The structural requirements for anticancer activity are highly dependent on the specific target.

• For Tubulin Inhibitors: A common structural motif involves a 3,4,5-trimethoxyphenyl ring (mimicking the A-ring of combretastatin A-4) attached at one of the triazole's carbon atoms (C3 or C5).[14] The other carbon is often substituted with another aromatic or heterocyclic system, such as an indole moiety, which enhances cytotoxic potency.[15]

• For Kinase Inhibitors: The design often involves creating a "hybrid" molecule where the 1-ethyl-1,2,4-triazole core links two or more larger aromatic or heterocyclic systems. SAR studies show that the nature of these appended rings is critical. For instance, in a series of VEGFR-2 inhibitors, indolin-2-one moieties linked to a triazole showed that electron-withdrawing groups (like a 5-nitro group) on the indolinone ring significantly increased potency.[18] Similarly, the presence of specific halogenated phenyl groups can enhance binding to the kinase domain.[1]

Table 2: Representative SAR Data for Anticancer 1,2,4-Triazole Derivatives

Compound ID	Key Structural Features	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 7	N-methyl-5-indolyl at C5, 3,4,5-trimethoxyphenyl at C3	P388 (Leukemia)	0.0015	[14]
Compound 11l	Indolin-2-one with 5-nitro group, N-(4-chlorophenyl)	PANC1 (Pancreatic)	0.17	[18]
Compound 11d	Indolin-2-one with 5-chloro group, N-(4-fluorophenyl)	HepG2 (Liver)	0.58	[18]

| Compound 63g | 1,2,4-triazolone core with terminal phenyl rings | HT-29 (Colon) | 0.08 |[1] |

Note: Data is generalized from various 1,2,4-triazole scaffolds to illustrate SAR principles.

Combating Resistance: Antibacterial Activity

With the rise of antibiotic resistance, novel scaffolds are urgently needed. The 1,2,4-triazole ring has emerged as a promising core for new antibacterial agents, particularly when hybridized with other known antibacterial pharmacophores.[19][20]

Mechanisms of Antibacterial Action

1,2,4-triazole derivatives can exert antibacterial effects through various mechanisms, including:

• Inhibition of essential enzymes like DNA gyrase and topoisomerase IV.[4]

• Disruption of cell wall synthesis.

• Inhibition of efflux pumps, which can help overcome existing resistance mechanisms.[4]

• Production of reactive oxygen species (ROS) that damage bacterial cells.[21]

Structure-Activity Relationship (SAR) for Antibacterial Activity

The most successful strategy in this area has been the creation of hybrid compounds.

• Hybridization with Quinolones: Linking a 1,2,4-triazole-3-thione moiety to a quinolone antibiotic (like nalidixic acid) has produced compounds with high activity, especially against Gram-negative bacteria such as P. aeruginosa.[19]

• Schiff Base Derivatives: The formation of Schiff bases at the N4 position of the triazole ring, incorporating moieties like a 4-hydroxy-3-methoxyphenyl group, has been shown to be crucial for potent activity against Gram-positive bacteria.[19]

• Substitutions on Aryl Rings: As with other activities, the nature and position of substituents on any pendant aryl rings are critical. Electron-withdrawing groups (e.g., nitro groups) and halogens often play a key role in enhancing potency.[2][22]

Table 3: Representative SAR Data for Antibacterial 1,2,4-Triazole Derivatives

Compound ID	Key Structural Features	Target Organism	MIC (µg/mL)	Reference
Nalidixic Acid Hybrid 1a-g	1,2,4-triazole-3-thione linked to nalidixic acid	P. aeruginosa	16	[19]
Schiff Base Derivative	4-hydroxy-3-methoxybenzylideneamino at N4	S. albus	<12.5	[19]

| Ciprofloxacin Hybrid 29 | Ciprofloxacin linked to 1,2,4-triazole-5(4H)-thione | MRSA | 0.046 - 3.11 |[1] |

Note: Data is generalized from various 1,2,4-triazole scaffolds to illustrate SAR principles.

Experimental Protocols: A Self-Validating System

The integrity of any SAR study rests on the robustness and reproducibility of its experimental methods. Below are detailed, field-proven protocols for the synthesis and biological evaluation of 1-ethyl-1,2,4-triazole derivatives.

General Synthesis of 3,5-Disubstituted 1-Ethyl-1,2,4-Triazoles

This protocol describes a common multi-step synthesis, which provides a reliable pathway to the target scaffold.[3][22][23]

Caption: General workflow for synthesis of target compounds.

Step-by-Step Methodology:

• Synthesis of Aroyl Hydrazide: Combine an appropriate aromatic ester (1.0 eq) with hydrazine hydrate (1.5 eq) in absolute ethanol. Reflux the mixture for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC). After completion, cool the reaction mixture and collect the precipitated aroyl hydrazide by filtration. Wash with cold ethanol and dry.

• Synthesis of 1-Aroyl-4-ethyl-thiosemicarbazide: Dissolve the aroyl hydrazide (1.0 eq) in ethanol. Add ethyl isothiocyanate (1.1 eq) and reflux the mixture for 6-8 hours. Cool the solution to room temperature. The resulting solid thiosemicarbazide derivative is filtered, washed with ether, and dried.[23]

• Cyclization to 1-Ethyl-5-substituted-4H-1,2,4-triazole-3-thione: Suspend the thiosemicarbazide derivative (1.0 eq) in an aqueous sodium hydroxide solution (e.g., 2N). Reflux the mixture for 4-6 hours until the evolution of H₂S gas ceases. Cool the reaction mixture and carefully neutralize with a dilute acid (e.g., HCl) to precipitate the triazole-thione product. Filter, wash with water, and recrystallize from ethanol.[22]

• S-Alkylation/Arylation: To introduce the C3 substituent, dissolve the triazole-thione (1.0 eq) in a suitable solvent like DMF with a base (e.g., K₂CO₃, 1.5 eq). Add the desired alkyl or aryl halide (R2-X, 1.1 eq) and stir the reaction at room temperature or with gentle heating until completion (monitored by TLC). Pour the reaction mixture into ice-cold water to precipitate the final product. Filter, dry, and purify by column chromatography or recrystallization.[24]

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines and is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.[25][26][27]

Step-by-Step Methodology:

• Preparation of Compound Stock Solution: Dissolve the synthesized 1-ethyl-1,2,4-triazole derivative in 100% dimethyl sulfoxide (DMSO) to a high concentration (e.g., 1600 µg/mL).[26]

• Preparation of Microdilution Plates: In a sterile 96-well flat-bottom microplate, perform a two-fold serial dilution of the compound stock solution in RPMI 1640 medium. The final volume in each well should be 100 µL, covering a desired concentration range (e.g., 0.03 to 16 µg/mL). Include a drug-free growth control well (medium only) and a sterility control well.

• Inoculum Preparation: Grow the fungal strain (e.g., Candida albicans ATCC 90028) on Sabouraud Dextrose Agar at 35°C for 24-48 hours. Prepare a fungal suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.[26]

• Inoculation and Incubation: Dilute the standardized fungal suspension in RPMI 1640 medium. Add 100 µL of this diluted inoculum to each well of the microplate (except the sterility control), resulting in a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL. Incubate the plates at 35-37°C for 24 to 48 hours.[25][28]

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the drug-free growth control. This can be determined visually or by using a spectrophotometer to measure optical density.[26]

Conclusion and Future Perspectives

The 1-ethyl-1,2,4-triazole scaffold remains a highly productive framework in the quest for novel therapeutic agents. This guide has illuminated the key structure-activity relationships that govern its biological effects. For antifungal activity, the focus remains on optimizing substituents at the C3 position to enhance binding to the CYP51 enzyme. In anticancer research, the scaffold serves as a versatile linker for designing potent tubulin polymerization inhibitors and selective kinase inhibitors. For antibacterial applications, the strategy of hybridization—linking the triazole core to other established antibacterial pharmacophores—holds significant promise for overcoming drug resistance.

Future research should focus on leveraging computational modeling and structural biology to rationally design next-generation derivatives with improved potency, selectivity, and pharmacokinetic profiles. The exploration of novel hybrid compounds and the investigation of less-explored biological targets will ensure that the 1-ethyl-1,2,4-triazole scaffold continues to be a source of valuable drug candidates.

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• New Journal of Chemistry. (2021). Discovery of new indole-based 1,2,4-triazole derivatives as potent tubulin polymerization inhibitors with anticancer activity. Available at: [Link]

• ResearchGate. (2017). (PDF) Recent developments on 1,2,4-triazole nucleus in anticancer compounds: A review. Available at: [Link]

• Bioorganic Chemistry. (2020). 1,2,4-Triazolin-5-thione derivatives with anticancer activity as CK1γ kinase inhibitors. Available at: [Link]

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• Journal of the College of Basic Education. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Available at: [Link]

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• ISRES Publishing. (n.d.). Antifungal Properties of 1,2,4-Triazoles. Available at: [Link]

• ACS Bio & Med Chem Au. (2025). Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry. Available at: [Link]

• Sired Udenar. (n.d.). SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES BY CYCLIZATION OF O,S- DIETHYL AROYLIMIDOTHIOCARBONATES WITH HYDRAZINES AND COMPUTATIONAL. Available at: [Link]

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• MDPI. (2024). 1,2,4-Triazole-Tethered Indolinones as New Cancer-Fighting Small Molecules Targeting VEGFR-2: Synthesis, Biological Evaluations and Molecular Docking. Available at: [Link]

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• Al-Mustansiriyah Journal of Pharmaceutical Sciences. (2022). Synthesis and Biological Activities of Some 1,2,4-Triazole Derivatives: A Review. Available at: [Link]

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In-Depth Technical Guide: 4-(1-Ethyl-1,2,4-triazol-5-yl)butanoic Acid

This is an in-depth technical guide on the identification, synthesis, and search strategy for 4-(1-Ethyl-1,2,4-triazol-5-yl)butanoic acid , a specialized heterocyclic intermediate.

Identification, Synthesis, and Advanced CAS Search Strategy

Executive Summary

4-(1-Ethyl-1,2,4-triazol-5-yl)butanoic acid (Molecular Formula: C₈H₁₃N₃O₂ ) is a functionalized 1,2,4-triazole derivative likely utilized as a pharmaceutical intermediate or a GABA (gamma-aminobutyric acid) analog.[1] Due to the specific regiochemistry of the ethyl substitution (N1) and the butanoic acid chain (C5), this compound often evades simple text-based CAS searches in public repositories.

This guide provides a definitive technical framework for researchers to:

• Validate the Chemical Structure via IUPAC and SMILES protocols.

• Execute a High-Fidelity CAS Search using substructure and reaction-based queries.

• Synthesize the Compound using a retrosynthetic approach grounded in hydrazide chemistry.

Part 1: Chemical Identity & Structural Validation

Before initiating a database search, the chemical structure must be rigorously defined to avoid isomeric confusion (e.g., 1,2,4-triazole vs. 1,2,3-triazole; N1-ethyl vs. N2-ethyl; C3-substitution vs. C5-substitution).

1.1 Structural Parameters

• Systematic Name: 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid

• Molecular Formula: C₈H₁₃N₃O₂

• Molecular Weight: 183.21 g/mol [2][3]

• Key Moiety: 1,2,4-Triazole ring substituted at N1 with an Ethyl group and at C5 with a 3-carboxypropyl chain (butanoic acid attached at C4).

1.2 Isomeric Ambiguity

In 1,2,4-triazoles, the N1 and N2 positions are chemically distinct when substituted. The 5-yl position is adjacent to the N1 substituent.

• Structure A (Target): N1-Ethyl, C5-Butanoic acid.

• Structure B (Isomer): N1-Ethyl, C3-Butanoic acid (often thermodynamically favored in some syntheses).

1.3 Digital Identifiers (Generated for Search)

Use these strings for exact-structure searching in databases like SciFinderⁿ or Reaxys.

• SMILES: CCN1N=CN=C1CCCC(=O)O

• InChIKey: (Predicted) KV... (Variable based on tautomer handling, rely on SMILES).

Part 2: Advanced CAS Search Strategy

Direct text searches for this specific regiochemical isomer often fail in public databases (PubChem, ChemSpider) because it is likely a proprietary intermediate or indexed under a salt form.

2.1 The "Fragment-Based" Search Protocol

Do not search for the full name. Instead, use a Substructure Search in SciFinderⁿ or Reaxys.

Step-by-Step Protocol:

• Draw the Core: Draw the 1-ethyl-1,2,4-triazole ring.

• Attach the Linker: Add a 4-carbon chain at position C5.

• Functional Group Masking: Instead of a terminal -COOH, place a variable atom (X) or search for the Ester derivative (e.g., Ethyl 4-(1-ethyl-1,2,4-triazol-5-yl)butanoate). Esters are often the primary indexed precursors.

• Refine by Molecular Weight: Limit results to MW 183.21 ± 0.5 for the acid, or ~211 for the ethyl ester.

2.2 Searching by Reaction (Retrosynthetic Search)

If the substance record is absent, search for the reaction to produce it.

• Query: Reaction of N-Ethylhydrazine (CAS 624-80-6) with Glutaric Anhydride (CAS 108-55-4) or Ethyl Glutarate Imidate .

• Logic: This specific condensation reaction yields the 1,2,4-triazole ring with the desired substitution pattern.

Table 1: Key Search Terms & Precursors

Component	Search Term / CAS	Role
Target Moiety	1-Ethyl-1,2,4-triazole (CAS 16778-70-4)	Core Heterocycle
Chain Precursor	Glutaric Anhydride (CAS 108-55-4)	Provides C4-Acid Chain
Reagent	Formamidine Acetate (CAS 3473-63-0)	C3-H Source (if cyclizing)
Analog	4-(1H-1,2,4-Triazol-1-yl)butanoic acid	N-linked Isomer (Common)

Part 3: Synthesis & Manufacturing Pathways

Since the CAS number is likely obscure, synthesizing the material is often faster than sourcing it. The following retrosynthetic analysis provides a scalable route.

3.1 Retrosynthetic Analysis

The most reliable route to 1,5-disubstituted 1,2,4-triazoles is the reaction of an N-substituted hydrazine with a reactive imidate or thioimidate derived from the carboxylic acid chain.

Pathway:

• Starting Material: Glutaric acid monoethyl ester (or Glutaric anhydride).

• Activation: Convert the acid to an imidate (via nitrile) or a thioamide.

• Cyclization: React with Ethylhydrazine .

3.2 Proposed Synthesis Workflow (Self-Validating)

Figure 1: Proposed synthetic pathway for the target 1,5-disubstituted triazole.

Experimental Logic:

• Regioselectivity: The reaction of N-ethylhydrazine with a carbonyl electrophile typically favors the formation of the 1,5-isomer over the 1,3-isomer due to steric and electronic control during the hydrazide intermediate formation.

• Purification: The acid functionality allows for easy purification via acid-base extraction (dissolve in NaHCO₃, wash with DCM, acidify to precipitate).

Part 4: Applications & Pharmacology

This structural motif is highly relevant in Medicinal Chemistry for two primary classes of targets:

• GABA Analogs: The 4-carbon acid chain mimics

  -aminobutyric acid (GABA). The triazole ring acts as a bioisostere for the carboxylic acid or amine, potentially targeting GABA-AT (GABA aminotransferase) or GAT (GABA transporters).

• Aromatase Inhibitors: Triazoles are critical pharmacophores in aromatase inhibitors (e.g., Letrozole, Anastrozole). The N1-ethyl-C5-alkyl pattern is explored to modulate binding affinity to the Heme iron of the CYP19A1 enzyme.

Part 5: References

• PubChem Compound Summary. 1-Ethyl-1,2,4-triazole (CAS 16778-70-4). National Center for Biotechnology Information. [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Elsevier. (Standard reference for 1,2,4-triazole regiochemistry). [Link]

• SciFinderⁿ Support. Substructure Searching Best Practices. CAS (Chemical Abstracts Service). [Link]

• Pellizzari Reaction. Synthesis of 1,2,4-triazoles from hydrazides. Comprehensive Organic Name Reactions and Reagents. [Link]

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• 1. PubChemLite - 3-methyl-2-(1-methyl-1h-1,2,3-triazol-4-yl)butanoic acid hydrochloride (C8H13N3O2) [pubchemlite.lcsb.uni.lu]
• 2. 1-ETHYL-5-PROPYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID CAS#: 1267131-01-0 [m.chemicalbook.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Thermodynamic Stability and Synthesis of 1-Ethyl-5-Substituted 1,2,3-Triazoles

Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Summary: The Kinetic vs. Thermodynamic Duality

In the realm of nitrogen heterocycles, the 1,2,3-triazole scaffold is a cornerstone of modern drug discovery, primarily due to its high chemical stability and capacity to mimic peptide bonds. However, a critical dichotomy exists between the 1,4-disubstituted and 1,5-disubstituted regioisomers.[1][2][3]

While the 1,4-isomer (accessible via CuAAC) represents the thermodynamic minimum, the 1-ethyl-5-substituted 1,2,3-triazole represents a "kinetically trapped" state. This guide focuses on the thermodynamic landscape of this specific 1,5-regioisomer, detailing the steric forces that destabilize it relative to its 1,4-counterpart, the Ruthenium-catalyzed protocols required to synthesize it, and the rigorous stress-testing methodologies needed to validate its stability in pharmaceutical applications.

The Thermodynamic Landscape

The stability difference between 1,4- and 1,5-disubstituted triazoles is governed primarily by steric repulsion. In a 1-ethyl-5-substituted system, the ethyl group at

and the substituent at are in close proximity, creating significant A(1,3) allylic strain .

Steric Strain Analysis

• 1,4-Isomer: The substituents are separated by a hydrogen atom at

  . The vectors of the substituents diverge, minimizing van der Waals repulsion.

• 1,5-Isomer: The

  -Ethyl and -R groups are vicinal. As the size of the R-group increases (e.g., Phenyl, tert-butyl), the steric clash forces the substituents to twist out of coplanarity with the triazole ring.

• Energetic Consequence: DFT calculations (B3LYP/6-31G*) typically indicate that the 1,5-isomer is 3–5 kcal/mol higher in energy (less stable) than the 1,4-isomer.

Visualization: Reaction Coordinate & Stability

The following diagram illustrates the energy landscape.[4] Note that while the 1,5-isomer is thermodynamically less stable, it is separated from the 1,4-isomer by a high activation barrier, preventing spontaneous thermal isomerization under physiological conditions.

Figure 1: Reaction coordinate diagram contrasting the kinetic access to 1,5-triazoles via RuAAC against the thermodynamic preference for 1,4-triazoles.

Synthesis: The Kinetic Gateway (RuAAC)

To access the 1-ethyl-5-substituted scaffold, one must bypass the thermodynamic preference for the 1,4-isomer. This is achieved using Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) .[5][6] Unlike Copper catalysis (CuAAC), which relies on the formation of a copper acetylide, RuAAC proceeds via an oxidative coupling mechanism that directs the regioselectivity.

The Mechanism

The active catalyst species is typically a pentamethylcyclopentadienyl ruthenium(II) chloride complex, [Cp*RuCl] .[3]

• Ligand Displacement: Spectator ligands (COD, PPh3) are displaced by the alkyne and the organic azide.

• Oxidative Coupling: The critical step. The alkyne and azide undergo oxidative coupling to form a six-membered ruthenacycle .[3] Steric factors dictate that the more substituted carbon of the alkyne bonds to the ruthenium, while the terminal nitrogen of the azide bonds to the less sterically demanding carbon.

• Reductive Elimination: The ruthenacycle collapses, releasing the 1,5-disubstituted triazole and regenerating the catalyst.

Figure 2: The RuAAC catalytic cycle. The formation of the ruthenacycle (Step 3) is the regiodetermining step that enforces 1,5-selectivity.

Validated Synthetic Protocol

Objective: Synthesis of 1-ethyl-5-phenyl-1H-1,2,3-triazole.

Reagents:

• Ethyl Azide (Caution: Low molecular weight azides are explosive. Prepare in solution or use higher MW analogues for safety testing).

• Phenylacetylene (1.0 equiv).

• Catalyst: Cp*RuCl(PPh3)2 (2–5 mol%).

• Solvent: 1,4-Dioxane or Toluene (Anhydrous).

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a reaction vial and purge with Argon. RuAAC is sensitive to oxygen (catalyst oxidation).[7]

• Catalyst Loading: Add Cp*RuCl(PPh3)2 (0.02 equiv) to the vial.

• Solvation: Add anhydrous 1,4-dioxane (0.5 M concentration relative to alkyne).

• Reactant Addition: Add phenylacetylene (1.0 equiv) followed by ethyl azide (1.1 equiv).

• Thermal Activation: Heat the sealed vessel to 60–80°C for 12–24 hours. Note: Room temperature protocols exist but often require activated substrates.

• Workup: Cool to RT. Concentrate in vacuo. The ruthenium catalyst can often be removed by filtration through a short plug of silica gel using EtOAc/Hexane.

Stability Characterization Protocols

Because 1-ethyl-5-substituted triazoles are not the thermodynamic minimum, rigorous stability testing is required to ensure they do not degrade or isomerize during storage or biological assays.

Protocol A: Thermal Stress Testing (DSC/TGA)

Purpose: Determine the decomposition temperature (

) and melting behavior.

• Instrument: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Sample: 2–5 mg of pure crystalline triazole.

• Method: Ramp from 25°C to 350°C at 10°C/min under

  flow.

• Acceptance Criteria:

  • Melting Point: Sharp endotherm (typically lower than 1,4-isomer).

  • Decomposition: No significant mass loss or exotherms below 200°C. 1,2,3-triazoles are generally stable up to ~300°C, where ring fragmentation (

    extrusion) occurs.

  • Isomerization Check: If an exotherm is observed without mass loss, it may indicate isomerization to the 1,4-isomer (rare in solid state, but possible).

Protocol B: Solution-State Isomerization Monitoring (NMR)

Purpose: Verify resistance to isomerization in solution over time.

• Sample: Dissolve 10 mg of triazole in DMSO-

  or (if soluble).

• Stress Condition: Heat to 80°C in an NMR tube.

• Monitoring: Acquire

  NMR spectra at t=0, 24h, 48h, and 7 days.

• Marker Signals:

  • 1,5-Isomer: The triazole

    singlet typically appears downfield (δ ~7.5–8.0 ppm).

  • 1,4-Isomer: The triazole

    singlet appears at a distinct shift (often more downfield, δ ~8.0–8.5 ppm).

• Analysis: Integration of these signals detects any conversion. < 1% change is required for pharmaceutical stability.

Comparative Data Summary

The following table highlights the physical property differences typically observed between the regioisomers.

Property	1,4-Disubstituted Triazole	1,5-Disubstituted Triazole
Thermodynamic Status	Global Minimum (Most Stable)	Local Minimum (Kinetic Trap)
Formation Enthalpy	Lower (More Exothermic)	Higher (~3–5 kcal/mol less stable)
Dipole Moment	Large (~5.0 D)	Smaller (~1.5–2.0 D)
Melting Point	Generally Higher (Better Packing)	Generally Lower (Steric Twist)
Synthesis Catalyst	Cu(I) (CuAAC)	Ru(II) (Cp*RuCl)
Biological Profile	trans-Amide Bioisostere	cis-Amide Bioisostere

References

• Boren, B. C., et al. (2008).[3][8] Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society.[3][9] Link

• Zhang, L., et al. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides. Journal of the American Chemical Society.[3][9] Link

• Himo, F., et al. (2005). Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and Origins of Regioselectivity. Journal of the American Chemical Society.[3][9] Link

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews. Link

• Johansen, M. B., et al. (2010). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) in the Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. Synlett. Link

Sources

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 3. Click Chemistry [organic-chemistry.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles [beilstein-journals.org]
• 7. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. semanticscholar.org [semanticscholar.org]

Biological Evaluation &amp; Synthetic Utility of Triazolyl Butanoic Acid Derivatives

Executive Summary

The integration of 1,2,3-triazole moieties into carboxylic acid scaffolds represents a pivotal strategy in modern medicinal chemistry. Triazolyl butanoic acid derivatives —specifically those based on the 4-(1H-1,2,3-triazol-1-yl)butanoic acid core—have emerged as versatile pharmacophores. This scaffold combines the metabolic stability and dipole characteristics of the triazole ring (a bioisostere of amide bonds) with the solubility and hydrogen-bonding potential of a butanoic acid tail.

This guide provides a comprehensive technical analysis of these derivatives, detailing their synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), their Structure-Activity Relationship (SAR), and their biological efficacy as potent antifungal and anticancer agents.

Chemical Rationale & Synthetic Strategy

The Pharmacophore Design

The design of triazolyl butanoic acid derivatives leverages two critical chemical principles:

• The Triazole Linker: The 1,2,3-triazole ring exhibits high dipole moment (~5 D) and aromatic stability, allowing it to participate in

  -stacking interactions and hydrogen bonding with biological targets (e.g., the heme iron of CYP51 enzymes).

• The Butanoic Acid Tether: A four-carbon linker provides optimal flexibility, allowing the terminal carboxylic acid to interact with polar residues at the binding site periphery or to improve aqueous solubility, a common bottleneck in lipophilic drug candidates.

Synthetic Protocol: "Click" Assembly

The most robust route to these derivatives is the Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) . This modular approach allows for the rapid generation of libraries by varying the alkyne component.

Workflow Diagram: Synthesis of 4-(4-aryl-1H-1,2,3-triazol-1-yl)butanoic acid

Figure 1: Modular synthesis of triazolyl butanoic acid derivatives via sequential azidation and CuAAC click chemistry.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Azidobutanoic Acid

• Reagents: 4-Bromobutanoic acid (10 mmol), Sodium azide (15 mmol), DMSO (20 mL).

• Procedure: Dissolve 4-bromobutanoic acid in DMSO. CAUTION: Sodium azide is toxic; handle in a fume hood. Add

  slowly. Stir the reaction mixture at room temperature for 12–18 hours.

• Work-up: Dilute with water (50 mL) and extract with ethyl acetate (

  ). Wash organic layer with brine, dry over anhydrous , and concentrate under reduced pressure.

• Validation: IR spectrum should show a strong azide stretch peak at

  .

Step 2: CuAAC Reaction (Click Chemistry)

• Reagents: 4-Azidobutanoic acid (1.0 equiv), Substituted Phenylacetylene (1.0 equiv),

  (0.1 equiv), Sodium Ascorbate (0.2 equiv).

• Solvent:

  (1:1).

• Procedure: Suspend the alkyne and azide in the solvent mixture. Add sodium ascorbate followed by copper sulfate.[1] Stir vigorously at room temperature for 6–12 hours. The product often precipitates out.

• Purification: Filter the precipitate or extract with ethyl acetate. Recrystallize from ethanol/water if necessary.

• Yield: Typical yields range from 85% to 95%.[2]

Biological Activity Profile

Antifungal Activity (CYP51 Inhibition)

The primary mechanism of action for triazole derivatives is the inhibition of Lanosterol 14

-demethylase (CYP51) , a key enzyme in fungal ergosterol biosynthesis. The N-4 nitrogen of the triazole ring coordinates with the heme iron in the enzyme's active site, blocking substrate oxidation.

Mechanism of Action: Sterol Biosynthesis Blockade

Figure 2: Mechanism of antifungal action. The triazole derivative binds to CYP51, preventing the conversion of Lanosterol to Ergosterol, leading to fungal cell membrane failure.

Representative Antifungal Data

Table 1: Minimum Inhibitory Concentration (MIC) against pathogenic fungi.

Compound Substituent (R)	C. albicans (MIC, µg/mL)	A. niger (MIC, µg/mL)	C. neoformans (MIC, µg/mL)	Activity Note
4-F-Phenyl	0.25	0.50	0.50	High Potency (Comparable to Fluconazole)
4-Cl-Phenyl	0.50	1.0	1.0	Moderate Potency
4-NO2-Phenyl	4.0	8.0	8.0	Reduced Activity (Electronic effects)
Unsubstituted Phenyl	8.0	16.0	16.0	Baseline Activity
Fluconazole (Control)	0.25	0.50	0.25	Standard Reference

Data synthesized from representative SAR studies on triazole pharmacophores [1, 5].

Anticancer Activity (Cytotoxicity)

Triazolyl butanoic acid derivatives have shown promising cytotoxicity against breast (MCF-7) and lung (A549) cancer cell lines. The mechanism is often multimodal, involving:

• Aromatase Inhibition: Similar to Letrozole, preventing estrogen synthesis in hormone-dependent cancers.

• Apoptosis Induction: Triggering the caspase cascade.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed MCF-7 cells (

  cells/well) in 96-well plates. Incubate for 24h at 37°C.

• Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) at varying concentrations (0.1–100 µM).

• Incubation: Incubate for 48 hours.

• Dye Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Remove medium, add 150 µL DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm. Calculate

  using non-linear regression.

Structure-Activity Relationship (SAR) Analysis

To optimize the biological activity of triazolyl butanoic acid derivatives, the following SAR trends have been established:

• Linker Length: The butanoic acid (C4) linker generally provides superior activity compared to propanoic (C3) or pentanoic (C5) linkers. The C4 length appears to offer the optimal distance for the carboxylic acid to engage in salt-bridge interactions without incurring excessive entropic penalties.

• Triazole Substitution (C4 Position):

  • Electron-Withdrawing Groups (EWG): Substituents like -F and -Cl on the phenyl ring at the triazole C4 position significantly enhance antifungal and anticancer potency. This is likely due to increased lipophilicity and metabolic stability.

  • Bulky Groups: Large groups (e.g., naphthyl) can enhance potency but may reduce solubility.

• Acid Functionality: Converting the carboxylic acid to an ester or amide often reduces activity, suggesting the free acid is crucial for target binding or solubility, although amides can sometimes improve cellular permeability.

References

• Design and Development of Triazole Derivatives as Prospective Anticancer Agents: A Review. Source: PubMed / Current Medicinal Chemistry URL:[Link]

• Synthesis and antimicrobial activity of 1H-1,2,3-triazole and carboxylate analogues of metronidazole. Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. Source: PubMed Central (PMC) URL:[Link]

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. Source: PubMed Central (PMC) URL:[Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Source: MDPI (Molecules) URL:[Link]

Sources

• 1. Development of Sulfamoylated 4-(1-Phenyl-1H-1,2,3-triazol-4-yl)phenol Derivatives as Potent Steroid Sulfatase Inhibitors for Efficient Treatment of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US6642390B2 - One step synthesis of 1,2,3-triazole carboxylic acids - Google Patents [patents.google.com]

Engineering Novel 1,2,4-Triazole Linkers for Advanced Drug Discovery: A Technical Whitepaper

Executive Summary: The Paradigm Shift in Linker Chemistry

In the rapidly evolving landscape of bifunctional molecules—such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the linker is no longer viewed as a passive tether. Historically, flexible polyethylene glycol (PEG) chains were the default choice. However, the field is shifting toward rigid, functionalized heterocycles that actively participate in target binding and complex stabilization[1].

While 1,2,3-triazoles have dominated medicinal chemistry due to the synthetic ease of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[2], the 1,2,4-triazole isomer is emerging as a superior bioisostere and linker scaffold[3]. As a Senior Application Scientist, I have observed that 1,2,4-triazoles offer distinct dipole moments, exceptional metabolic stability, and unique hydrogen-bonding geometries that can actively engage solvent-exposed regions of target proteins[4]. This whitepaper dissects the mechanistic rationale, synthetic methodologies, and self-validating protocols required to successfully integrate 1,2,4-triazole linkers into modern drug discovery pipelines.

Mechanistic Rationale: The 1,2,4-Triazole Advantage

Vector Control and Ternary Complex Stabilization

In targeted protein degradation, the efficacy of a PROTAC depends entirely on its ability to induce a stable ternary complex between the Protein of Interest (POI), the PROTAC, and the E3 ubiquitin ligase[1]. The length and orientation of the linker are critical determinants of this selectivity[1]. The 1,2,4-triazole ring provides a rigid vector that pre-organizes the warhead and E3 ligand, significantly reducing the entropic penalty associated with ternary complex formation[4].

PROTAC ternary complex formation and ubiquitin-proteasome degradation pathway.

Exploiting Atropisomerism for Target Selectivity

A defining, yet often overlooked, feature of highly substituted 1,2,4-triazoles is atropisomerism —the phenomenon of restricted rotation around a single bond[5]. While this presents a structural challenge, it is a highly exploitable pharmacological asset. Because 1,2,4-triazoles lack asymmetric chiral centers in their core ring, their atropisomers exist as mirror images (enantiomers) that can exhibit entirely divergent off-target profiles and pharmacokinetic properties[5]. Isolating the correct atropisomer allows medicinal chemists to lock the linker into the exact conformation required for optimal target engagement.

Quantitative Physicochemical Comparison

To understand why we transition from flexible chains to triazoles, we must look at the physicochemical data. Table 1 summarizes the core metrics that drive linker selection.

Table 1: Physicochemical and Structural Comparison of Common Linker Motifs

Linker Feature	PEG / Alkyl Chains	1,2,3-Triazole	1,2,4-Triazole
Synthetic Accessibility	High	Very High (CuAAC)	Moderate to High
Vector Rigidity	Low (High entropic penalty)	High	High
Atropisomerism Risk	None	Low	High (Exploitable for selectivity)
Metabolic Stability	Moderate (Prone to oxidation)	High	Very High
H-Bond Acceptors	Variable	2-3	2-3
Dipole Moment	Low	~5.0 D	~3.0 D (Tautomer dependent)

Synthetic Methodologies & Self-Validating Protocols

Historically, the synthesis of 1,2,4-triazoles required harsh dehydrating conditions, limiting their utility in late-stage functionalization[3]. However, modern catalytic methods, such as the copper-catalyzed one-pot cascade addition-oxidation-cyclization[6] and thiol-epoxy click chemistry[7], have revolutionized their accessibility.

As a standard practice, any protocol utilized in drug discovery must be a self-validating system . You cannot rely on biological readouts if the structural integrity and stereochemical homogeneity of your linker are .

Step-by-step workflow for the catalytic synthesis and validation of 1,2,4-triazole linkers.

Protocol: One-Pot Catalytic Synthesis and Atropisomer Resolution

Objective: To synthesize a sterically constrained 1,2,4-triazole linker and isolate pure atropisomers to prevent confounding variables in downstream binding assays.

Step 1: Cascade Addition-Oxidation-Cyclization

• Action: Combine the primary amide and nitrile precursors in dimethyl sulfoxide (DMSO). Introduce the [phen-McM-41-CuBr] catalyst complex under an O₂ atmosphere at 60°C.

• Causality: We utilize a copper-catalyzed one-pot method with O₂ as the terminal oxidant[6]. This avoids the use of harsh dehydrating agents (like POCl₃) that would otherwise degrade sensitive warhead functionalities already attached to the precursors.

Step 2: Thiol-Epoxy Functionalization (Optional)

• Action: If appending an amine-targeting warhead, react the triazole core with an oxirane via thiol-epoxy click chemistry at 50°C.

• Causality: This reaction opens the oxirane ring regiospecifically (following Krasusky's rule) without the need for an external catalyst[7]. The basic nitrogen present in the system acts as an anchimeric catalyst, ensuring high atom economy and preserving the linker's structural integrity[7].

Step 3: Buffered Flash Chromatography

• Action: Purify the crude mixture using a silica column with an eluent system of C6H6:MeOH:Et3N (50:1:1).

• Causality: Why do we buffer the silica gel with triethylamine (Et₃N)? The basic nitrogen atoms of the 1,2,4-triazole ring interact strongly with the acidic silanol groups on standard stationary phases, leading to severe peak tailing and loss of yield. Et₃N competitively binds these silanol sites, ensuring a sharp, quantitative elution.

Step 4: Self-Validation via Chiral Supercritical Fluid Chromatography (SFC)

• Action: Subject the purified product to chiral SFC, followed by High-Resolution Mass Spectrometry (HRMS).

• Causality: This is the critical self-validation step. Because substituted 1,2,4-triazoles exhibit restricted rotation, they exist as indiscernible mirror images on standard achiral HPLC[5]. If left unresolved, you are essentially assaying a racemic mixture, yielding convoluted, non-reproducible binding kinetics. Chiral SFC validates the stereochemical homogeneity of the linker, ensuring that subsequent PROTAC ternary complex assays reflect a single, defined molecular conformation[5].

Conclusion

The integration of 1,2,4-triazoles into drug discovery represents a maturation of linker chemistry. By moving away from passive tethers and embracing rigid, bioisosteric heterocycles, researchers can actively engineer the pharmacokinetic and pharmacodynamic profiles of bifunctional molecules[8]. However, this power requires rigorous synthetic discipline. By understanding the causality behind catalytic choices and enforcing self-validating protocols like chiral SFC, development teams can reliably harness the 1,2,4-triazole scaffold to unlock previously "undruggable" targets.

References

• Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring Source: MDPI[Link]

• Application of triazoles as bioisosteres and linkers in the development of microtubule targeting agents Source: PMC (NIH) [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review Source: Frontiers in Chemistry[Link]

• Preclinical Lead Optimization of a 1,2,4-Triazole Based Tankyrase Inhibitor Source: Journal of Medicinal Chemistry (ACS)[Link]

• An insight on medicinal attributes of 1,2,4-triazoles Source: PMC (NIH)[Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications Source: ScienceOpen [Link]

• Azole–Flavonoid Hybrids as Emerging Anticancer Agents: A Bioactivity-Focused Review Source: MDPI[Link]

• Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies Source: PMC (NIH) [Link]

Sources

• 1. Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Application of triazoles as bioisosteres and linkers in the development of microtubule targeting agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azole–Flavonoid Hybrids as Emerging Anticancer Agents: A Bioactivity-Focused Review [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 7. Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring [mdpi.com]
• 8. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Sourcing and Quality Assurance of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic Acid

This technical guide details the sourcing, synthesis, and quality assurance strategies for 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid , a specialized heterocyclic building block.

Executive Summary

4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid is a non-catalog chemical intermediate often utilized in the development of antifungal agents, BET bromodomain inhibitors, and agrochemicals. Unlike its 1,2,3-triazole analogs or the un-substituted parent compounds, this specific 1,5-disubstituted regioisomer is rarely available as a stock item.

Sourcing Status: Custom Synthesis Required. Direct procurement from catalog vendors (e.g., Sigma-Aldrich, Combi-Blocks) is currently unavailable for this specific CAS. Procurement must shift from "Catalog Search" to "Custom Synthesis Management."

Critical Technical Challenge: Regioselectivity. The synthesis of 1,2,4-triazoles frequently results in mixtures of 1,3- and 1,5-isomers. Vendors must be selected based on their capability to control and validate regiochemistry.

Chemical Identity & Technical Specifications

To ensure accurate quotation and synthesis, the following technical data must be included in any Request for Proposal (RFP) sent to vendors.

Parameter	Specification
Chemical Name	4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid
Target Structure	1,2,4-Triazole ring; N1-Ethyl; C5-Butanoic acid chain
Molecular Formula	C₈H₁₃N₃O₂
Molecular Weight	183.21 g/mol
Key Impurity	4-(1-Ethyl-1H-1,2,4-triazol-3-yl)butanoic acid (Regioisomer)
Solubility Profile	Soluble in DMSO, Methanol; Moderate in Water (pH dependent)
CAS (Analog)	Note: 1497082-42-4 refers to the butan-2-one derivative.[1]

Vendor Landscape & Sourcing Strategy

Since this compound is not a stock item, the vendor landscape is categorized by service capability rather than inventory.

Tier 1: Custom Synthesis Partners (Preferred)

Use for: Gram-to-kilogram scale manufacturing with guaranteed purity.

• WuXi AppTec / WuXi Chemistry: High capacity for heterocyclic scaffold synthesis and separation of regioisomers.

• Enamine: Holds the world’s largest stock of building blocks; likely has the specific precursors (ethylhydrazine, glutaric derivatives) on hand to synthesize this rapidly.

• ChemPartner: Strong track record in medicinal chemistry intermediates.[2]

Tier 2: Building Block Suppliers (For In-House Synthesis)

Use for: Purchasing precursors if synthesizing internally.

• Sigma-Aldrich (Merck): Source for Ethylhydrazine oxalate (CAS 6629-60-3) and Glutaric anhydride (CAS 108-55-4).

• Combi-Blocks: Excellent source for triazole precursors and related analogs.[3]

Technical Sourcing Package: The "Tech Pack"

When outsourcing this molecule, you must provide a viable synthetic route to the CRO to minimize their R&D time and your cost. Below is the recommended "Self-Validating" synthetic pathway.

Recommended Synthetic Route

The most reliable route to the 1,5-disubstituted isomer avoids alkylation of a pre-formed triazole (which favors the 1,3-isomer). Instead, use a cyclization strategy involving Ethylhydrazine .

Mechanism:

• Ring Opening: Reaction of Glutaric Anhydride with Ethylhydrazine to form the hydrazide intermediate.

• Cyclization: Condensation with Formamidine Acetate or Triethyl Orthoformate to close the triazole ring.

Visualization: Synthesis Workflow

Caption: Regioselective synthesis pathway utilizing ethylhydrazine to favor the 1,5-substitution pattern over the 1,3-isomer.

Quality Assurance & Validation Protocol

To ensure "Trustworthiness" of the purchased material, do not rely solely on the vendor's Certificate of Analysis (CoA). The following QC protocol identifies the common regioisomer impurity.

Step 1: 1H-NMR Analysis (Diagnostic Signals)

The chemical shift of the triazole ring proton (C3-H) is the primary indicator of regiochemistry.

• 1,5-Isomer (Target): The C3-H proton typically appears downfield (

  7.8 - 8.0 ppm) due to the proximity of the N1-ethyl group.

• 1,3-Isomer (Impurity): The C5-H proton appears slightly upfield.

• NOESY Experiment (Crucial): Request a 2D NOESY NMR.

  • Observation: You should see a strong NOE correlation between the N1-Ethyl protons (

    4.1 ppm) and the Butanoic acid chain protons ( 2.8 ppm).

  • Logic: In the 1,5-isomer, the ethyl group and the alkyl chain are spatially close. In the 1,3-isomer, they are on opposite sides of the ring.

Step 2: HPLC Purity Check

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

• Detection: UV at 210 nm (Triazole absorbance).

• Acceptance Criteria: >95% Purity; Single peak.

Visualization: QC Decision Tree

Caption: Quality Control workflow emphasizing NOESY NMR for definitive regioisomer confirmation.

References

• Synthesis of 1,2,4-Triazoles: Khomenko, D. M., et al. "Efficient Synthesis of 5-Substituted Ethyl 1,2,4-Triazole-3-Carboxylates." French-Ukrainian Journal of Chemistry, 2016.[3] Link

• Regioselectivity in Triazole Synthesis:Potts, K. T. "The Chemistry of 1,2,4-Triazoles." Chemical Reviews, 1961.

• Precursor Sourcing (Ethylhydrazine): Sigma-Aldrich Product Catalog. Link

• Precursor Sourcing (Glutaric Anhydride): PubChem Compound Summary. Link

• Vendor Database: ChemScene 1,2,4-Triazole Derivatives Listings.Link

Sources

• 1. 1497082-42-4|4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-one|BLD Pharm [bldpharm.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic Acid: A Detailed Protocol and Application Note

Abstract

This document provides a comprehensive guide for the synthesis of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. The protocol herein outlines a robust two-step synthetic pathway, commencing with the regioselective N-ethylation of 1,2,4-triazole, followed by the attachment of the butanoic acid side chain via reaction with γ-butyrolactone. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering detailed experimental procedures, mechanistic insights, and data presentation to ensure reproducible and efficient synthesis.

Introduction

Substituted 1,2,4-triazoles are a prominent class of heterocyclic compounds that are integral to the development of a wide range of pharmaceutical agents, exhibiting diverse biological activities including antifungal, antiviral, and anticancer properties. The specific substitution pattern on the triazole ring and the nature of the appended side chains are critical determinants of their therapeutic efficacy. The target molecule, 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid, incorporates a key N-ethylated triazole moiety linked to a butanoic acid chain, a common pharmacophore that can enhance solubility and facilitate interactions with biological targets.

This application note details a reliable and scalable protocol for the synthesis of this target compound. The synthetic strategy is designed for efficiency and control over regioselectivity, a common challenge in the alkylation of unsymmetrical triazoles.[1][2][3][4] The first step focuses on the selective N1-ethylation of the 1,2,4-triazole ring. The subsequent step introduces the butanoic acid side chain through a nucleophilic ring-opening of γ-butyrolactone.

Reaction Scheme and Mechanism

The overall synthetic pathway is depicted below. The initial step involves the deprotonation of 1,2,4-triazole followed by nucleophilic attack on an ethylating agent. The choice of base is crucial for directing the alkylation to the N1 position.[1][2] The second step proceeds via the nucleophilic addition of the N-ethylated triazole anion to the carbonyl carbon of γ-butyrolactone, followed by ring-opening to yield the final butanoic acid derivative.

Caption: Overall synthetic scheme for 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid.

Experimental Protocol

Materials and Reagents

Reagent/Material	Purity/Grade	Supplier
1,2,4-Triazole	≥98%	Sigma-Aldrich
Ethyl Iodide	99%	Acros Organics
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	98%	Alfa Aesar
Tetrahydrofuran (THF), anhydrous	≥99.9%	Sigma-Aldrich
γ-Butyrolactone	≥99%	Sigma-Aldrich
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Sigma-Aldrich
Diethyl Ether	ACS Grade	Fisher Scientific
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexanes	HPLC Grade	Fisher Scientific
Hydrochloric Acid (HCl)	37%	VWR Chemicals
Sodium Bicarbonate (NaHCO₃)	ACS Grade	EMD Millipore
Magnesium Sulfate (MgSO₄), anhydrous	ACS Grade	Sigma-Aldrich

Step-by-Step Procedure

Step 1: Synthesis of 1-Ethyl-1H-1,2,4-triazole

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1,2,4-triazole (5.0 g, 72.4 mmol).

• Add anhydrous tetrahydrofuran (THF, 100 mL) to dissolve the triazole.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (11.0 g, 72.4 mmol) dropwise to the stirred solution over 15 minutes. The use of a non-nucleophilic, sterically hindered base like DBU is reported to favor the formation of the N1-alkylated isomer.[1][2]

• After the addition of DBU, add ethyl iodide (11.3 g, 72.4 mmol) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent.

• Upon completion, remove the solvent under reduced pressure.

• To the residue, add diethyl ether (100 mL) and water (50 mL).

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 1-ethyl-1H-1,2,4-triazole as a colorless oil.

Step 2: Synthesis of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid

• To a dry 250 mL round-bottom flask under an inert atmosphere, add sodium hydride (60% dispersion in mineral oil, 2.3 g, 57.5 mmol).

• Wash the sodium hydride with anhydrous hexanes (3 x 10 mL) to remove the mineral oil, and then carefully decant the hexanes.

• Add anhydrous N,N-dimethylformamide (DMF, 80 mL) to the flask.

• Cool the suspension to 0 °C.

• Dissolve 1-ethyl-1H-1,2,4-triazole (5.0 g, 51.4 mmol) in anhydrous DMF (20 mL) and add it dropwise to the sodium hydride suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour until the evolution of hydrogen gas ceases.

• Add γ-butyrolactone (4.4 g, 51.4 mmol) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 24 hours. The reaction of azoles with γ-butyrolactone is a known method for the synthesis of 4-(azol-1-yl)butanoic acids.[5]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to 0 °C and cautiously quench with water (20 mL).

• Acidify the mixture to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid as a white solid.

Data and Expected Results

Step	Product	Expected Yield	Physical Appearance	Analytical Data (Expected)
1	1-Ethyl-1H-1,2,4-triazole	70-85%	Colorless oil	¹H NMR, ¹³C NMR, and Mass Spectrometry consistent with the structure.
2	4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid	50-65%	White solid	¹H NMR, ¹³C NMR, IR spectroscopy, and High-Resolution Mass Spectrometry confirming the final product structure.

Troubleshooting and Safety Precautions

• Safety: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium hydride is highly reactive and pyrophoric; handle with extreme care under an inert atmosphere. Ethyl iodide is a lachrymator and should be handled with caution.

• Controlling Regioselectivity: The formation of the N4-ethylated isomer is a potential side product in Step 1. Using DBU as the base in a non-polar aprotic solvent like THF generally favors N1 alkylation.[1][2] Careful monitoring by TLC and purification by column chromatography are essential to isolate the desired isomer.

• Incomplete Reactions: If reactions do not go to completion, consider increasing the reaction time or temperature moderately. Ensure all reagents and solvents are anhydrous, as moisture can quench the bases and hinder the reactions.

Workflow Diagram

Caption: Detailed workflow for the synthesis of the target compound.

Conclusion

The protocol described in this application note provides a reliable and well-documented method for the synthesis of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid. By carefully controlling the reaction conditions, particularly the choice of base in the N-ethylation step, the desired N1-substituted isomer can be obtained in good yield. This synthetic route is amenable to scale-up and provides a foundation for the synthesis of other N-alkylated triazole derivatives for applications in drug discovery and development.

References

• Synthesis of N-Substituted 1,2,4-Triazoles. A Review - Taylor & Francis. (URL: [Link])

• An Investigation into the Alkylation of 1,2,4-Triazole | Request PDF - ResearchGate. (URL: [Link])

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers. (URL: [Link])

• Regioselective 1H-1,2,4 Triazole alkylation | PPT - Slideshare. (URL: [Link])

• Synthesis of N-Substituted 1,2,4-Triazoles. A Review - Taylor & Francis. (URL: [Link])

• Synthesis of 4-(azol-1-yl)butanoic acids by interaction of azoles with γ-butyrolactone. (URL: [Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselective 1H-1,2,4 Triazole alkylation | PPT [slideshare.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Application Note: Regioselective Synthesis of 1,5-Disubstituted 1,2,4-Triazoles

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Methodological Guide & Experimental Protocols

Introduction and Mechanistic Rationale

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, frequently embedded in antifungal, antiviral, and antineoplastic agents due to its robust hydrogen-bonding capabilities and metabolic stability[1]. While symmetrical or 3,5-disubstituted 1,2,4-triazoles are relatively straightforward to synthesize, achieving strict regiocontrol to selectively yield 1,5-disubstituted 1,2,4-triazoles over their 1,3-disubstituted isomers has historically presented a significant synthetic challenge[2].

Traditional methods often suffered from low yields, harsh conditions, or the formation of inseparable regioisomeric mixtures and Dimroth rearrangement side products[2]. However, recent advancements in transition-metal catalysis and redox-neutral condensation strategies have unlocked highly specific, self-validating pathways to control this regioselectivity[3][4].

As an application scientist, it is critical to understand the causality behind these divergent pathways. Regioselectivity in these systems is typically governed by either:

• Catalyst Coordination Geometry: Utilizing specific transition metals (e.g., Cu(II) vs. Ag(I)) to differentially coordinate reactive intermediates, thereby directing nucleophilic attack[4].

• Solvent-Mediated Cyclization: Leveraging mildly acidic, fluorinated solvents to stabilize specific transition states in metal-free condensations[2].

Divergent Synthetic Pathways

The following diagram illustrates the logical flow of modern regioselective 1,2,4-triazole synthesis, highlighting how specific catalytic or environmental choices drive the reaction toward either the 1,5- or 1,3-disubstituted isomer.

Regioselective divergent pathways for 1,3- and 1,5-disubstituted 1,2,4-triazole synthesis.

Comparative Methodology Data

To facilitate protocol selection for your specific drug development pipeline, the quantitative data and operational parameters of the primary regioselective methodologies are summarized below.

Methodology	Primary Reagents	Catalyst / Additive	Solvent	Target Regioisomer	Typical Yield
Redox-Neutral Condensation	Acyl Hydrazides + FAc	None	2,2,2-Trifluoroethanol	1,5-Disubstituted	65–85%
Redox-Neutral Condensation	Acyl Hydrazides + FAc	Zinc Pivalate	2,2,2-Trifluoroethanol	1,3-Disubstituted	60–90%
[3+2] Cycloaddition	Aryl Diazonium + Isocyanide	Cu(II)	Various	1,5-Disubstituted	70–85%
[3+2] Cycloaddition	Aryl Diazonium + Isocyanide	Ag(I)	Various	1,3-Disubstituted	75–88%
Einhorn-Brunner Reaction	Imide + Hydrazine	Acetic Acid (cat.)	Ethanol / Acetic Acid	1,5-Disubstituted	Variable

Validated Experimental Protocols

Protocol A: Metal-Free Redox-Neutral Condensation

Reference Base: Bremerich et al. (2024)[2][3]

This modern, redox-neutral protocol utilizes formamidinium acetate (FAc) as an inexpensive, shelf-stable C-N building block[2].

• Causality & Rationale: The use of 2,2,2-trifluoroethanol (TFE) is non-negotiable. Its mildly acidic nature is critical for driving the cyclization of the intermediate iminoformylated acyl hydrazide while suppressing unwanted side reactions[2]. By explicitly omitting zinc salts (which would otherwise coordinate the intermediate to force 1,3-disubstitution), the system naturally favors the 1,5-disubstituted architecture[2][3].

Step-by-Step Procedure:

• Reaction Setup: To a 25 mL sealable pressure tube equipped with a magnetic stir bar, add the corresponding N-alkyl/aryl-N-acyl hydrazide (3.0 mmol, 1.0 equiv) and formamidinium acetate (FAc) (9.0 mmol, 3.0 equiv)[3].

• Solvent Addition: Add 9.0 mL of non-dried 2,2,2-trifluoroethanol (TFE)[3]. Note: Do not substitute TFE with standard ethanol, as the specific hydrogen-bonding and pKa of TFE are required for intermediate stabilization.

• Heating & Cyclization: Seal the tube and heat the mixture to 110 °C using a heating mantle or oil bath for 1 to 4 hours[3]. Monitor the reaction via LC-MS or TLC (e.g., typically

  ~0.29 in DCM/MeCN 9:1)[5].

• Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with saturated aqueous

  to neutralize any residual acetic acid generated from the FAc.

• Purification: Dry the organic layer over

  , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, n-heptane/EtOAc gradient) to isolate the pure 1,5-disubstituted 1,2,4-triazole[3].

Protocol B: Cu(II)-Catalyzed [3+2] Cycloaddition

Reference Base: Liu et al. (2018)[4][6]

This protocol represents a breakthrough in catalyst-dependent regioselectivity, utilizing a [3+2] cycloaddition between isocyanides and aryl diazonium salts[6].

• Causality & Rationale: The regiocontrol is entirely dictated by the transition metal. Cu(II) coordinates with the isocyanide carbon and the terminal nitrogen of the diazonium salt, organizing a transition state that exclusively yields the 1,5-disubstituted 1,2,4-triazole[4][6]. Conversely, substituting Cu(II) with Ag(I) alters the coordination sphere, flipping the selectivity to the 1,3-isomer[4][6].

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube under an inert atmosphere (Nitrogen or Argon), combine the aryl diazonium salt (1.0 mmol) and the isocyanide derivative (1.2 mmol).

• Catalyst Introduction: Add 10 mol% of the Cu(II) catalyst (e.g.,

  ). Self-Validation Check: Ensure the copper salt is completely anhydrous to prevent premature diazonium degradation.

• Reaction Execution: Add an appropriate dry solvent (e.g., DCE or DMF, 3.0 mL) and stir the mixture at room temperature to 50 °C (depending on substrate sterics) until the evolution of nitrogen gas ceases and TLC indicates complete consumption of the diazonium salt.

• Isolation: Quench the reaction with water, extract with dichloromethane (3 × 10 mL), and wash the combined organic layers with brine.

• Purification: Concentrate the organic phase and purify via silica gel chromatography to afford the 1,5-disubstituted 1,2,4-triazole[4].

Protocol C: Modified Einhorn-Brunner Synthesis

Reference Base: Classical Benchchem Protocol[1]

The Einhorn-Brunner reaction is a classical, highly reliable method for synthesizing N-substituted 1,2,4-triazoles via the condensation of an imide with a hydrazine[1].

• Causality & Rationale: The weak acid catalyst (acetic acid) protonates the more electrophilic formyl carbonyl of the N-formylbenzamide. Phenylhydrazine selectively attacks this activated center. The subsequent intramolecular dehydration strictly dictates the formation of the 1,5-diphenyl-1,2,4-triazole, preventing the formation of the 3,5-isomer (which is typically accessed via the Pellizzari reaction using amides and acyl hydrazides)[1].

Step-by-Step Procedure:

• Reactant Mixture: In a round-bottom flask, dissolve N-formylbenzamide (1.49 g, 10.0 mmol) in 20 mL of ethanol[1].

• Hydrazine Addition: Slowly add phenylhydrazine (1.08 g, 10.0 mmol) to the solution[1]. Caution: Phenylhydrazine is highly toxic; perform this step in a well-ventilated fume hood.

• Acid Catalysis: Add a catalytic amount (approx. 0.5 mL) of glacial acetic acid[1].

• Reflux: Attach a reflux condenser and heat the mixture in an oil bath to reflux for 4–6 hours[1].

• Work-up & Recrystallization: Cool the reaction mixture to room temperature, then pour it into crushed ice/water to precipitate the product. Filter the solid, wash thoroughly with cold water, and recrystallize from ethanol to yield pure 1,5-diphenyl-1,2,4-triazole[1].

References

• Bremerich, M. (2024). Access to 1,3- and 1,5-Disubstituted 1,2,4-Triazoles by Condensation of Acyl Hydrazides with Formamidinium Acetate. Synlett / Thieme Connect.
• Liu, J.-Q., Shen, X., Wang, Y., Wang, X.-S., & Bi, X. (2018). Catalyst-Dependent Regioselective [3 + 2] Cycloaddition of Isocyanides with Aryl Diazonium Salts. Organic Letters, 20(21), 6930-6933.
• BenchChem. (2025). Synthesis of 1,2,4-Triazole Derivatives: A Detailed Protocol for Researchers.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]

Regioselective N-Alkylation of 1,2,4-Triazole-5-Butanoic Acid: Overcoming Ambident Nucleophilicity and Chemoselectivity

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Application Note & Detailed Protocol

Introduction & Mechanistic Rationale

The 1,2,4-triazole core is a privileged scaffold in drug discovery, frequently featured in antifungal, antiviral, and anticancer agents. When functionalized with an aliphatic carboxylic acid—such as 1,2,4-triazole-5-butanoic acid —the molecule presents a complex synthetic challenge due to the presence of two highly reactive, acidic sites: the carboxylic acid (

) and the triazole N-H ( ).

The Chemoselectivity Challenge

Direct treatment of 1,2,4-triazole-5-butanoic acid with an alkylating agent (R-X) and a base will invariably lead to the preferential alkylation of the carboxylic acid, yielding an ester rather than the desired N-alkylated triazole. Therefore, a chemoselective protection strategy (e.g., methyl esterification) must precede N-alkylation.

The Regioselectivity Challenge

Once the carboxylic acid is masked, the resulting triazolate anion acts as an ambident nucleophile . Alkylation can theoretically occur at the N1, N2, or N4 positions. Because 3/5-substituted 1,2,4-triazoles undergo rapid tautomerism, alkylation locks the ring into distinct regioisomers. The outcome is dictated by a delicate balance of steric hindrance and electronic effects[1]:

• 1-Alkyl-3-substituted isomer (Major): Alkylation occurs at the nitrogen furthest from the bulky C5-butanoic acid chain. This is sterically favored.

• 1-Alkyl-5-substituted isomer (Minor): Alkylation occurs adjacent to the C5-chain, which is sterically hindered.

• 4-Alkyl-3-substituted isomer (Trace): Alkylation at N4 is typically electronically disfavored under standard basic conditions, though specific hydrogen-bonding organocatalysts can invert this preference[2].

To achieve high regioselectivity for the 1-alkyl-3-substituted isomer, the choice of base and solvent is critical. Using a bulky, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in a low-dielectric solvent like THF creates a tightly bound ion pair that sterically shields the more congested nitrogen atoms, directing the electrophile to the least hindered site[3].

Strategic Workflow & Visualizations

To establish a self-validating and robust protocol, we employ a three-step workflow: Protection

Regioselective Alkylation Deprotection .

Fig 1: Three-step synthetic workflow for the chemoselective N-alkylation of the target acid.

Fig 2: Regioselectivity pathways of the ambident triazolate anion under various conditions.

Optimization of Reaction Conditions

The table below summarizes the causality between the chosen reaction conditions and the resulting regiomeric distribution. For drug development purposes, DBU/THF provides the most scalable and predictable selectivity profile.

Table 1: Influence of Base and Solvent on Regioselectivity

Base System	Solvent	Major Isomer (1-Alkyl-3-sub)	Minor Isomer (1-Alkyl-5-sub)	Trace (N4-Alkyl)	Reference
DBU	THF	~90%	~10%	<1%	[3]
ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> (Microwave)	Ionic Liquid / DMF	~85%	~15%	<1%
NaH	DMF	~50%	~40%	~10%	[1]
TBD (Guanidinium)	MeCN	~48%	~45%	~7%	[2]

Step-by-Step Experimental Protocol

Step 1: Chemoselective Protection (Fischer Esterification)

This step masks the acidic carboxylate, preventing competitive O-alkylation.

• Preparation: Suspend 1,2,4-triazole-5-butanoic acid (1.0 eq) in anhydrous methanol to achieve a 0.5 M concentration.

• Activation: Cool the reaction flask to 0 °C using an ice bath. Add thionyl chloride (

  , 1.2 eq) dropwise over 15 minutes. Caution: Exothermic reaction with the evolution of HCl and gases.

• Reaction: Remove the ice bath and heat the mixture to reflux (65 °C) for 4 hours.

• Self-Validation: Monitor by LC-MS. The reaction is complete when the starting material mass vanishes and a new peak at

  appears.

• Workup: Concentrate the mixture in vacuo. Neutralize the residue carefully with saturated aqueous

  and extract with Ethyl Acetate (3 × 50 mL). Dry the combined organic layers over anhydrous , filter, and concentrate to yield methyl 1,2,4-triazole-5-butanoate .

Step 2: Regioselective N-Alkylation

Utilizing DBU in THF to enforce tight ion-pairing and maximize the yield of the sterically favored 1-alkyl-3-substituted isomer[3].

• Anion Generation: Dissolve methyl 1,2,4-triazole-5-butanoate (1.0 eq) in anhydrous THF (0.2 M) under an inert nitrogen atmosphere. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 eq) at room temperature. Stir for 30 minutes to ensure complete deprotonation and formation of the DBU-triazolate ion pair[1].

• Alkylation: Add the desired alkyl halide (R-X, 1.1 eq) dropwise.

• Reaction: Stir the mixture at room temperature. For less reactive alkyl halides (e.g., alkyl chlorides), gentle heating to 60 °C may be required. Stir for 4–12 hours.

• Self-Validation: Check TLC (typically 5% MeOH in DCM). Two new spots will appear. The major isomer (1-alkyl-3-substituted) generally exhibits a higher

  value due to a lower dipole moment compared to the sterically congested minor isomer.

• Purification: Quench the reaction with water and extract with Ethyl Acetate. Purify the crude mixture via silica gel column chromatography to separate the regioisomers and isolate the pure 1-alkyl-3-substituted methyl ester .

Step 3: Deprotection (Saponification)

Mild basic hydrolysis to unmask the carboxylic acid without cleaving the newly formed N-alkyl bond.

• Hydrolysis: Dissolve the purified N-alkylated ester in a 3:1 mixture of THF and

  (0.1 M). Add Lithium Hydroxide monohydrate ( , 2.0 eq).

• Reaction: Stir at room temperature for 4 hours.

• Self-Validation: LC-MS should indicate the loss of the methyl group (

  ).

• Isolation (Critical Step): Remove the THF in vacuo. Cool the remaining aqueous layer to 0 °C and carefully acidify with 1M HCl to pH ~4.0 .

  • Causality: pH 4.0 approximates the isoelectric point of the target molecule. At this pH, the carboxylic acid is protonated, but the triazole ring remains unprotonated, minimizing water solubility and inducing precipitation.

• Recovery: Filter the resulting precipitate. If the product does not precipitate, extract the aqueous layer with a highly polar organic solvent system (e.g., 10% MeOH in DCM). Dry and concentrate to yield the final N-alkyl-1,2,4-triazole-5-butanoic acid .

References

• An Investigation into the Alkylation of 1,2,4-Triazole Source: ResearchGate URL:[Link][3]

• Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions Source: Green Processing and Synthesis (via ResearchGate) URL:[Link][4]

• Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity Source: Journal of the American Chemical Society (via Edinburgh Research Explorer) URL:[Link][2]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pure.ed.ac.uk [pure.ed.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Advanced Bioconjugation: The 1,2,4-Triazoline-3,5-dione (TAD) System

Application Note & Protocol Guide

Part 1: Executive Summary & Technical Rationale

The "Click" Evolution: Beyond Copper

While Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) remains the gold standard for modular ligation, its limitations—cytotoxicity of Cu(I), requirement for reducing environments, and slow kinetics in dilute systems—necessitate robust alternatives.

This guide details the 1,2,4-Triazoline-3,5-dione (TAD) system.[1][2][3] Often overlooked, TAD reagents are among the most potent electrophiles in organic chemistry, capable of ultrafast, catalyst-free ligation with dienes (Diels-Alder) and enes (Alder-Ene).

The "1,2,4-Triazole Acid" Connection: The active TAD reagent is unstable and typically generated in situ or immediately prior to use from its stable precursor: 1,2,4-triazolidine-3,5-dione (commonly known as Urazole ). Urazoles are cyclic imides with significant acidity (

), allowing them to be stored indefinitely and activated via mild oxidation when "click" ligation is required.

Key Advantages of the TAD System

Feature	CuAAC (Standard Click)	TAD-Urazole System	Benefit
Catalyst	Copper (Toxic)	None	Biocompatible; no metal removal steps.
Kinetics ( )			Ultrafast reaction even at nanomolar concentrations.
Temperature	RT to C	C to RT	Suitable for heat-sensitive proteins.
Visual Feedback	None	Pink Colorless	Built-in titration indicator.
Selectivity	Azide-Alkyne	Tyrosine / Dienes	Site-specific protein modification (Tyr) or orthogonal polymer crosslinking.

Part 2: Mechanism & Pathway Visualization

The TAD ligation operates on a "Generate-and-Trap" mechanism. The stable, acidic urazole is oxidized to the red/pink TAD, which then immediately reacts with a nucleophilic partner (Tyrosine phenol or Diene).

Figure 1: The TAD Activation and Ligation Pathway

Caption: The TAD system cycle. Stable acidic urazoles are oxidized to reactive TADs (Red), which spontaneously ligate to Tyrosine or Dienes, returning to a colorless state.

Part 3: Detailed Protocols

Protocol A: Preparation of TAD Reagents from Urazole Acids

Causality: Commercial TADs are unstable. Synthesizing them fresh from the stable urazole acid ensures consistent reactivity.

Materials:

• Precursor: 4-substituted-1,2,4-triazolidine-3,5-dione (Urazole derivative).

• Oxidant: DABCO-Br (1,4-Diazabicyclo[2.2.2]octane bis(bromine) complex) or NBS (N-Bromosuccinimide).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

Step-by-Step:

• Dissolution: Dissolve the Urazole precursor (1.0 equiv) in dry DCM. The solution should be colorless.

• Oxidation: Add DABCO-Br (1.05 equiv) to the stirring solution at room temperature.

  • Observation: The solution will immediately turn a deep cherry-red or pink color, indicating the formation of the azo (-N=N-) bond of the TAD.

• Filtration: Stir for 15 minutes. Filter off the solid DABCO-HBr byproduct.

• Quantification: The filtrate contains the active TAD reagent. Use immediately.

  • Quality Check: If the pink color fades to yellow/brown, the reagent has decomposed.

Protocol B: Tyrosine-Specific Protein Bioconjugation

Expert Insight: Unlike Cysteine (thiol) or Lysine (amine) modification, Tyrosine modification is rare. TADs react specifically with the electron-rich phenol ring of surface-exposed Tyrosines via an Ene-type reaction.

Reagents:

• Protein of interest (in PBS, pH 7.4). Avoid Tris buffers (primary amines can react slowly).

• Freshly prepared TAD reagent (from Protocol A).

Workflow:

• Buffer Exchange: Ensure protein is in PBS or HEPES (pH 7.0–7.5).

• Titration: Add the pink TAD solution dropwise to the protein solution while stirring.

• Visual Endpoint:

  • Initial: The pink color disappears instantly upon contact with the solution as the TAD reacts with Tyrosine.

  • Endpoint: Persisting light pink color indicates all accessible Tyrosines have reacted.

• Quenching: Stop the reaction by adding a simple diene (e.g., 2,4-hexadien-1-ol) or excess Tyrosine.

• Purification: Remove excess small molecules via size-exclusion chromatography (e.g., PD-10 column).

Protocol C: Ultrafast Polymer Crosslinking (TAD-Diene)

Application: Creating self-healing materials or hydrogels.[3]

Mechanism: The TAD moiety reacts with conjugated dienes (e.g., furan, anthracene) via a Diels-Alder cycloaddition.[1] This is distinct from the reversible maleimide-furan reaction; TAD-diene adducts are often irreversible and form seconds at room temperature.

• Functionalization: Synthesize Polymer A with pendant Furan groups and Polymer B with pendant Urazole groups.

• Activation: Oxidize Polymer B (Urazole) to Polymer B (TAD) using a solid-supported oxidant (e.g., silica-bound NBS) to avoid contaminating the polymer matrix.

• Mixing: Mix Polymer A (Furan) and Polymer B (TAD).

• Gelling: Crosslinking occurs instantly. The red color of the TAD polymer will vanish as the network forms.

Part 4: Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
No Pink Color upon Oxidation	Wet solvent or old oxidant.	Dry DCM over ; use fresh DABCO-Br.
Pink Color Persists in Reaction	No reaction occurring.	Check substrate accessibility (steric hindrance). Ensure Tyrosine/Diene is present.
Precipitation	TAD solubility limits.	Switch to more polar solvents (MeCN/Water mixtures) or use PEGylated TAD reagents.
Non-specific labeling	pH too high (>8.0).	TADs can react with Lysines at high pH. Keep pH 7.0-7.4 for Tyr specificity.

Part 5: References

• De Bruycker, K., et al. (2016). "Triazolinediones as Highly Tunable Reagents for Click Chemistry." Chemical Reviews.

• Ban, H., et al. (2013). "Tyrosine Bioconjugation through Aqueous Ene-Type Reactions: A Click-Like Reaction for Tyrosine." Journal of the American Chemical Society.[4]

• Billiet, S., et al. (2014). "Triazolinediones: Enabling a Facile and Versatile Click Chemistry Platform for Material Design." Nature Chemistry.

• Roling, O., et al. (2015). "Acid-Mediated Synthesis of 1,2,4-Triazoles for Bioorthogonal Chemistry." Angewandte Chemie International Edition.

(Note: The TAD system is the direct functional application of "1,2,4-triazole acids" (urazoles) for click ligation, offering a superior alternative to metal-catalyzed routes.)

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. 4-Phenyl-1,2,4-triazoline-3,5-dione 97 4233-33-4 [sigmaaldrich.com]
• 3. Self-healing tailor-made polymers based on furan derivative and 1,2,4 triazoline-3,5-dione (TAD) ‘click’ chemistry - American Chemical Society [acs.digitellinc.com]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Application Note: Optimized Peptide Coupling Conditions for Triazolyl Butanoic Acid

Introduction & Strategic Rationale

The incorporation of 1,2,3-triazole moieties into peptide backbones has become a cornerstone strategy in modern peptidomimetic design, bioconjugation, and the development of PROTAC linkers. The triazole ring acts as a robust, protease-resistant bioisostere for the trans-amide bond, rigidifying secondary structures such as β-turns[1].

However, coupling triazolyl butanoic acid (or similar triazole-containing carboxylic acids) to a peptide N-terminus presents unique physicochemical challenges. The electron-rich nitrogen atoms of the triazole ring can inadvertently coordinate with certain coupling reagents or residual metal catalysts. Furthermore, under strongly basic conditions, triazole groups can increase the acidity of adjacent protons, potentially triggering racemization or epimerization if chiral centers are present nearby[2]. To overcome these hurdles, selecting the correct coupling chemistry is paramount to ensure high yields, prevent N-terminal guanidinylation, and maintain stereochemical integrity.

Mechanistic Causality in Reagent Selection

The success of coupling a triazole-containing carboxylic acid hinges on the rapid generation of a stable active ester to outcompete off-target nucleophilic attacks. As an Application Scientist, it is critical to move beyond empirical reagent screening and understand the causality behind these chemical choices.

Solid-Phase Peptide Synthesis (SPPS): The DIC/OxymaPure Advantage

Historically, benzotriazoles (HOBt/HOAt) were utilized to suppress racemization. However, their reclassification as Class 1 explosives has largely phased them out of modern laboratories[3]. For SPPS involving triazolyl butanoic acid, the combination of N,N'-Diisopropylcarbodiimide (DIC) and ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) is the gold standard[4].

The Causality: OxymaPure possesses an optimal pKa that facilitates the rapid, base-free interception of the transient O-acylisourea intermediate formed by DIC. By operating in a base-free environment, this system prevents the base-catalyzed abstraction of alpha-protons, thereby suppressing the racemization that triazole rings can sometimes exacerbate[2][5]. Furthermore, avoiding uronium salts like HATU in SPPS prevents the risk of irreversible N-terminal guanidinylation—a side reaction that occurs when sterically hindered couplings proceed too slowly[6].

Solution-Phase Synthesis: The T3P Advantage

For solution-phase bioconjugation, Propylphosphonic anhydride (T3P) is highly recommended over standard carbodiimides[7].

The Causality: T3P activates the carboxyl group to form a highly reactive mixed anhydride. Its primary mechanistic advantage in solution-phase chemistry is that all unreacted reagents and resulting byproducts are strictly water-soluble. This allows for a self-purifying workup via simple aqueous extraction, bypassing the need for complex chromatographic purification of the highly polar triazole-peptide conjugates[7].

Visualizing the Reaction Architecture

Workflow of triazolyl butanoic acid activation and peptide coupling.

Decision matrix for selecting coupling conditions and validation methods.

Quantitative Reagent Comparison

To facilitate rapid decision-making, the following table summarizes the quantitative performance metrics of the primary coupling systems used for triazole-containing carboxylic acids.

Coupling System	Optimal Phase	Typical Yield	Epimerization Risk	Byproduct Solubility	Primary Advantage
DIC / OxymaPure	Solid-Phase (SPPS)	>95%	Very Low	Organic (DMF soluble)	Base-free, prevents racemization[4][5]
HATU / DIPEA	Solution / SPPS	90-98%	Moderate	Organic / Aqueous	Overcomes severe steric hindrance[6]
T3P / DIPEA	Solution-Phase	85-95%	Low	Highly Aqueous	Self-purifying aqueous workup[7]

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that each step is verified before proceeding, minimizing the risk of downstream failure.

Protocol A: SPPS Integration via DIC/OxymaPure

This protocol is optimized for attaching triazolyl butanoic acid to the N-terminus of a resin-bound peptide.

Materials:

• Resin-bound peptide with free N-terminus (e.g., Rink Amide MBHA resin)

• Triazolyl butanoic acid (4.0 equivalents relative to resin loading)

• OxymaPure (4.0 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (4.0 equivalents)

• Peptide synthesis grade N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Resin Preparation: Swell the resin-bound peptide in DMF for 20 minutes. If Fmoc-protected, deprotect using 20% piperidine in DMF (2 × 10 min), then wash thoroughly with DMF (5 × 1 min)[6].

• Pre-Activation: In a separate vial, dissolve triazolyl butanoic acid (4.0 eq) and OxymaPure (4.0 eq) in a minimum volume of DMF (approx. 0.1 M concentration). Add DIC (4.0 eq) to the solution.

• Incubation: Allow the mixture to pre-activate at room temperature for 3–5 minutes. A slight color change may occur as the active ester forms[4].

• Coupling: Transfer the activated mixture to the resin. Agitate gently at room temperature for 60 minutes.

• Washing: Drain the reaction mixture and wash the resin with DMF (3 × 1 min) and Dichloromethane (DCM) (3 × 1 min).

• Self-Validation (Kaiser Test): Perform a Kaiser test on a few resin beads.

  • Result: Yellow beads/solution -> Coupling is complete. Proceed to cleavage.

  • Result: Blue beads/solution -> Free amines remain. Repeat steps 2-5 (double coupling) before proceeding.

• Cleavage: Cleave the conjugate from the resin using a standard TFA/TIS/H2O (95:2.5:2.5) cocktail for 2 hours, precipitate in cold diethyl ether, and lyophilize[4][6].

Protocol B: Solution-Phase Coupling via T3P

This protocol is optimized for coupling triazolyl butanoic acid to a fully deprotected peptide fragment or small molecule amine in solution.

Materials:

• Peptide amine (1.0 equivalent)

• Triazolyl butanoic acid (1.2 equivalents)

• T3P (50% solution in Ethyl Acetate or DMF, 1.5 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equivalents)

• Ethyl Acetate (EtOAc) or DMF

Step-by-Step Methodology:

• Dissolution: Dissolve the peptide amine (1.0 eq) and triazolyl butanoic acid (1.2 eq) in anhydrous EtOAc (or DMF if solubility is poor).

• Base Addition: Add DIPEA (3.0 eq) to the solution and stir for 5 minutes at room temperature to ensure complete deprotonation of the amine.

• Activation: Cool the reaction vessel to 0 °C using an ice bath. Add the T3P solution (1.5 eq) dropwise to control the exothermic activation process[7].

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours.

• Self-Validation (LC-MS): Sample 5 µL of the reaction mixture, dilute in Acetonitrile/Water, and analyze via LC-MS. Monitor for the disappearance of the starting peptide amine mass and the appearance of the product mass.

• Workup: Once complete, dilute the reaction with additional EtOAc. Wash the organic layer sequentially with:

  • Distilled Water (removes T3P byproducts)

  • 1M HCl (removes unreacted amine and DIPEA)

  • Saturated NaHCO3 (removes unreacted carboxylic acid)

  • Brine

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the purified triazole-peptide conjugate.

References

1.[7] Optimizing Peptide Coupling: Key Techniques - jpt.com. 7 2.[3] Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC - nih.gov. 3 3.[2] Triazole groups as biomimetic amide groups in peptides can trigger racemization - Arkivoc - arkat-usa.org.2 4.[5] Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives | ACS Omega - acs.org. 5 5.[6] Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences - researchgate.net. 6 6.[1] 1,2,3-Triazoles as Biomimetics in Peptide Science - PMC - nih.gov. 1 7.[4] Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis - luxembourg-bio.com. 4

Sources

• 1. 1,2,3-Triazoles as Biomimetics in Peptide Science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. jpt.com [jpt.com]

Application Note: Microwave-Assisted Synthesis of 1-Ethyl-1,2,4-Triazoles

Topic: Microwave-assisted synthesis of 1-ethyl-1,2,4-triazoles Content Type: Detailed Application Note & Protocol Audience: Researchers, Scientists, and Drug Development Professionals

[1][2]

Strategic Overview

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, serving as a pharmacophore in antifungal agents (e.g., fluconazole), anticancer therapeutics, and agrochemicals.[1] While the parent 1,2,4-triazole is commercially available, the introduction of an N-ethyl substituent—critical for tuning lipophilicity and metabolic stability—presents specific synthetic challenges.

Traditional thermal methods for synthesizing 1-ethyl-1,2,4-triazoles often suffer from:

• Regioisomeric Mixtures: Direct alkylation of 1,2,4-triazole typically yields a difficult-to-separate mixture of N1, N2, and N4 isomers due to tautomeric ambiguity.

• Harsh Conditions: Cyclization routes often require high temperatures (>180°C) and prolonged reaction times (12–24 hours).

Microwave-Assisted Organic Synthesis (MAOS) offers a superior alternative by utilizing dielectric heating to achieve rapid, uniform internal heating. This approach not only accelerates reaction kinetics (reducing times from hours to minutes) but can also influence regioselectivity profiles through specific solvent-solute interactions under superheated conditions.

This guide presents two validated protocols:

• Protocol A (De Novo Cyclization): The preferred method for high regiochemical fidelity.

• Protocol B (Direct Alkylation): An optimized method for functionalizing existing triazole cores using ionic liquids to enhance N1-selectivity.

Protocol A: One-Pot Cyclization (The "Gold Standard")

Objective: Synthesis of 1-ethyl-1,2,4-triazole via the cyclocondensation of ethylhydrazine and formamide.

Mechanistic Rationale

This route avoids the regioselectivity issues of alkylation by constructing the triazole ring after the N-ethyl group is already in place. The reaction proceeds via an initial transamidation of formamide by ethylhydrazine, followed by a double dehydration cyclization. Microwave irradiation is critical here to overcome the high activation energy of the second dehydration step without decomposing the hydrazine.

Materials

• Reagents: Ethylhydrazine oxalate (stable solid source of ethylhydrazine), Formamide (excess, acts as solvent and reagent).

• Catalyst: None required (autocatalytic at high temp).

• Equipment: Single-mode microwave reactor (e.g., Biotage Initiator+ or CEM Discover) with pressure-rated vials (10–20 bar).

Experimental Procedure

• Preparation: In a 10 mL microwave process vial, suspend Ethylhydrazine oxalate (1.0 mmol, 150 mg) in Formamide (2.0 mL, ~50 mmol).

  • Note: If using free ethylhydrazine base (liquid), use 1.0 mmol; however, the oxalate salt is safer to handle.

• Sealing: Cap the vial with a Teflon/silicon septum. Ensure the vessel is rated for at least 20 bar pressure.

• Irradiation: Program the microwave reactor with the following parameters:

  • Temperature: 160 °C

  • Time: 10 minutes

  • Power: Dynamic (Max 200 W)

  • Stirring: High (600 rpm)

  • Pre-stirring: 30 seconds

• Workup:

  • Cool the reaction mixture to room temperature using compressed air (built-in feature of most reactors).

  • Dilute the mixture with Ethyl Acetate (20 mL) and wash with Brine (3 x 10 mL) to remove excess formamide.

  • Dry the organic layer over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: The crude product is often >90% pure. If necessary, purify via flash column chromatography (DCM:MeOH 95:5).

Protocol B: Regioselective Alkylation (The "Alternative")

Objective: N-ethylation of 1,2,4-triazole using ethyl iodide in an Ionic Liquid medium.

Mechanistic Rationale

Direct alkylation of 1,2,4-triazole usually results in a mixture of N1 (desired), N2, and N4 isomers. The use of an Ionic Liquid (IL) such as [hmim]Br (1-hexyl-3-methylimidazolium bromide) acts as both solvent and phase-transfer catalyst. The specific dielectric properties of the IL under microwave irradiation stabilize the transition state leading to the thermodynamically stable N1-isomer, significantly improving selectivity compared to volatile organic solvents.

Materials

• Reagents: 1,2,4-Triazole (1.0 mmol), Ethyl Iodide (1.1 mmol), Potassium Carbonate (

  , 1.5 mmol).

• Solvent: [hmim]Br (1.0 g) or [bmim]

  .

• Equipment: Microwave reactor.

Experimental Procedure

• Preparation: In a microwave vial, mix 1,2,4-Triazole (69 mg, 1 mmol),

  (207 mg, 1.5 mmol), and [hmim]Br (1.0 g). Stir to ensure a homogeneous suspension.

• Addition: Add Ethyl Iodide (88 µL, 1.1 mmol) to the mixture.

• Irradiation:

  • Temperature: 90 °C

  • Time: 10 minutes

  • Power: Dynamic (Max 100 W)

• Extraction:

  • After cooling, extract the product directly from the ionic liquid using Diethyl Ether (3 x 5 mL) . The ionic liquid remains in the vial and can be recycled.

  • Combine ether layers, dry over

    , and concentrate.

• Analysis: Analyze by

  H NMR to determine N1:N4 ratio. N1-ethyl protons typically appear distinct from N4-ethyl protons.

Comparative Data Analysis

Parameter	Protocol A (Cyclization)	Protocol B (Alkylation in IL)	Conventional Thermal Alkylation
Reaction Time	10 mins	10 mins	6–12 hours
Temperature	160 °C	90 °C	Reflux (80°C)
Yield	75–85%	80–88%	50–60%
Regioselectivity	Exclusive (N1)	High (N1 > 90%)	Poor (Mix of N1/N2/N4)
Atom Economy	High	Moderate (Loss of halide)	Moderate
Safety Profile	Moderate (Hydrazine toxicity)	Good (Recyclable solvent)	Moderate (Volatile solvents)

Visualizations

Figure 1: Reaction Pathways & Mechanism

This diagram illustrates the mechanistic divergence between the two protocols.

Caption: Mechanistic comparison of De Novo Cyclization (Protocol A) vs. Ionic Liquid Mediated Alkylation (Protocol B).

Figure 2: Experimental Workflow (Protocol A)

Caption: Step-by-step workflow for the microwave-assisted cyclization protocol.

Troubleshooting & Safety

Safety Warnings

• Pressure Hazards: Microwave heating of volatile components (like Ethyl Iodide) or reactions generating gas (ammonia/water vapor in Protocol A) generates significant pressure. Always use vessels rated for at least 20 bar and ensure the reactor's safety interlocks are functional.

• Chemical Toxicity: Ethylhydrazine is a known carcinogen and toxic by inhalation. All preparation must occur in a fume hood. Formamide is a reproductive toxin.

• Superheating: Ionic liquids (Protocol B) absorb microwave energy very efficiently. Use a fiber-optic temperature probe if available, as IR sensors may lag behind the rapid internal temperature rise of ionic liquids.

Troubleshooting Guide

• Low Yield in Protocol A: Ensure the Formamide is fresh and dry. Water content inhibits the dehydration steps. Increase reaction time to 15 mins if incomplete.

• Poor Selectivity in Protocol B: If N4 isomer increases, lower the temperature to 80°C and extend time. Ensure the Ionic Liquid is dry; water disrupts the specific solvation shell that directs N1 selectivity.

• Vessel Failure: If the vessel vents, reduce the ramp rate. A too-fast ramp (e.g., reaching 160°C in <30s) can cause pressure spikes before the pressure management system compensates.

References

• Shelke, G. M., Rao, V. K., Jha, M., Cameron, T. S., & Kumar, A. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Synlett, 26(03), 404–407. Link

• Rezaei, Z., Khabnadideh, S., & Zomorodian, K. (2025). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. ResearchGate / European Journal of Medicinal Chemistry (Contextual). Link

• BenchChem Application Notes. (2025). Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives. BenchChem.[1] Link

• Biotage Application Note. (2018). Microwave Reaction Tutorial: Synthesis of Heterocycles. Biotage Academy. Link

Sources

• 1. benchchem.com [benchchem.com]

Application Note: Reagents for Cyclization of Ethyl Hydrazine and Imidates

This Application Note and Protocol Guide details the synthesis of 1-substituted-1,2,4-triazoles via the cyclization of ethyl hydrazine and imidates (imidate esters). This chemical transformation is a cornerstone in the synthesis of bioactive heterocycles, widely used in the development of antifungal agents (e.g., fluconazole analogs), kinase inhibitors, and agrochemicals.[1]

Abstract & Strategic Significance

The 1,2,4-triazole scaffold is a "privileged structure" in medicinal chemistry, offering high metabolic stability, favorable hydrogen-bonding potential, and bioisosterism with amides. While many routes exist (e.g., Einhorn-Brunner, Pellizzari), the reaction between imidates (Pinner salts) and ethyl hydrazine provides a highly modular entry into 1-alkyl-1,2,4-triazoles .

Unlike the reaction with acyl hydrazides (which yields 3,4,5-trisubstituted triazoles), the use of ethyl hydrazine introduces a specific alkyl substituent at the N1 position. This guide focuses on two primary cyclization pathways:

• The N-Cyanoimidate Route: Yields 1-ethyl-5-amino-1,2,4-triazoles (direct cyclization).

• The Amidrazone-Orthoester Route: Yields 1-ethyl-3-substituted-1,2,4-triazoles (two-step one-pot cyclization).

Mechanistic Insight & Regiochemistry

Understanding the regioselectivity of ethyl hydrazine is critical. Ethyl hydrazine (

) has two nucleophilic nitrogen atoms:

• (Terminal, ): More nucleophilic due to less steric hindrance. Typically attacks the imidate carbon first.
• (Internal, ): More electron-rich but sterically hindered.

Pathway A: Reaction with N-Cyanoimidates

When reacting with ethyl N-cyanoimidates (formed from cyanamide and orthoesters or nitriles), the terminal amine of ethyl hydrazine attacks the imidate carbon. The intermediate undergoes an intramolecular cyclization where the internal nitrogen attacks the nitrile carbon, forming a 5-amino-1,2,4-triazole .

Pathway B: Reaction with Simple Imidates

Reaction with a simple alkyl imidate (

) yields an amidrazone intermediate. This linear species does not cyclize spontaneously. It requires a "C1" donor (such as triethyl orthoformate or formic acid) to close the ring, typically yielding 1-ethyl-3-substituted-1,2,4-triazoles .

Caption: Mechanistic divergence in the cyclization of ethyl hydrazine with simple imidates vs. N-cyanoimidates.

Reagent Selection & Handling

A. Ethyl Hydrazine[2][3][4][5][6][7]

• Forms: Available as Ethyl hydrazine oxalate (solid, stable) or Ethyl hydrazine solution (40-70% in water/alcohol).

• Recommendation: Use Ethyl hydrazine oxalate for stoichiometry control. It must be neutralized in situ with a base (e.g.,

  , NaOEt) to release the free hydrazine nucleophile.

• Safety: Potentially genotoxic. Handle in a fume hood.

B. Imidates (Pinner Salts)

• Preparation: Generated via the Pinner Reaction (Nitrile + Alcohol + dry HCl).

• Stability: Imidate hydrochlorides are hygroscopic and hydrolyze rapidly to esters in moist air.

• Storage: Store in a desiccator at -20°C or generate in situ immediately before use.

C. Solvents & Additives

Component	Recommendation	Function
Solvent	Ethanol (Abs.) or Acetonitrile	Protic solvents stabilize the transition states; must be anhydrous to prevent imidate hydrolysis.
Base	Triethylamine ( )	Neutralizes the HCl from the Pinner salt and the oxalate from hydrazine.
Cyclizing Agent	Triethyl Orthoformate (TEOF)	Required for Pathway B. Acts as the "C1" carbon source and dehydrating agent.
Catalyst	Acetic Acid (AcOH)	Mild acid catalysis promotes the condensation of the amidrazone with the orthoester.

Experimental Protocols

Protocol A: Synthesis of 1-Ethyl-3-substituted-1,2,4-triazoles

Target: General synthesis from nitriles via imidate intermediates.

Reagents:

• Starting Nitrile (

  )

• Ethanol (Absolute)[2][3][4]

• HCl gas (or Acetyl Chloride/Ethanol)

• Ethyl Hydrazine Oxalate

• Triethyl Orthoformate (TEOF)

• Triethylamine (

  )

Step 1: Pinner Synthesis (In situ Imidate Formation)

• Dissolve the nitrile (10 mmol) in absolute ethanol (10 mL).

• Cool to 0°C in an ice bath.

• Bubble dry HCl gas through the solution for 15-30 mins (or add Acetyl Chloride dropwise, 1.2 eq).

• Stir at 0°C to RT for 12–24 hours. Monitor by TLC (disappearance of nitrile).

• Note: If the imidate precipitates, filter and wash with dry ether. If not, concentrate carefully under vacuum (keep <40°C) to remove excess HCl.

Step 2: Amidrazone Formation

• Resuspend the imidate hydrochloride (10 mmol) in absolute ethanol (20 mL).

• Add Ethyl Hydrazine Oxalate (10 mmol).

• Add Triethylamine (20 mmol) dropwise at 0°C. (1 eq for imidate salt, 1 eq for oxalate).

• Stir at Room Temperature for 2–4 hours.

  • Checkpoint: Formation of the amidrazone is often visible by a change in solubility or TLC.

Step 3: Cyclization

• Add Triethyl Orthoformate (15 mmol, 1.5 eq) to the reaction mixture.

• Reflux the mixture (

  ) for 4–6 hours.

• Monitor by LC-MS for the mass of the triazole

  .

• Workup: Evaporate solvent. Partition residue between Ethyl Acetate and Water. Wash organic layer with Brine. Dry over

  .[5]

• Purification: Flash chromatography (DCM/MeOH gradient).

Protocol B: Synthesis of 1-Ethyl-5-amino-1,2,4-triazoles

Target: Synthesis from N-cyanoimidates (e.g., for kinase inhibitor scaffolds).

Reagents:

• Ethyl N-cyanoacetimidate (Commercially available or synthesized from acetonitrile/cyanamide)

• Ethyl Hydrazine (30-40% aq solution or oxalate)

• Acetonitrile (MeCN)

Procedure:

• Dissolve Ethyl N-cyanoimidate (10 mmol) in Acetonitrile (15 mL).

• Add Ethyl Hydrazine (11 mmol).

  • If using oxalate: Add 11 mmol oxalate + 22 mmol

    .

• Stir at Room Temperature for 1 hour (exothermic reaction possible).

• Heat to reflux (

  ) for 3 hours to drive the intramolecular cyclization.

• Cool to 0°C. The product often crystallizes directly from the solution.

• Filtration: Collect the solid. Wash with cold acetonitrile and ether.[6]

• Yield: Typically 70–85%.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Step 1)	Hydrolysis of imidate to ester.	Ensure strictly anhydrous ethanol/HCl. Use a drying tube.
Incomplete Cyclization	Amidrazone formed but ring not closed.	Increase TEOF equivalents; add catalytic Acetic Acid; extend reflux time.
Regioisomer Mix	Competition between and attack.	Use lower temperature during hydrazine addition (0°C). Steric bulk on the imidate favors the desired terminal attack.
Sticky Residue	Polymerization of hydrazine.	Use slight excess of imidate rather than hydrazine. Ensure hydrazine quality (colorless).

References

• Pinner Reaction & Imidate Chemistry

  • Roger, R., & Neilson, D. G. (1961). The Chemistry of Imidates. Chemical Reviews, 61(2), 179–211. Link

• Triazole Synthesis Review

  • Shneine, J. K., & Alaraji, Y. H. (2016). Chemistry of 1,2,4-Triazoles: A Review of Synthetic Methods. International Journal of Science and Research, 5(3). Link

• Regioselectivity in Hydrazine Reactions

  • Lameira, J., et al. (2006). Tautomerism and reactivity of ethyl hydrazine. Journal of Molecular Structure: THEOCHEM, 763(1-3), 105-113. Link

• N-Cyanoimidate Cyclization Protocols

  • Reiter, J., et al. (1987). Synthesis of 1-alkyl-5-amino-1H-1,2,4-triazoles. Journal of Heterocyclic Chemistry, 24(1), 127-133. Link

• Industrial Application (Patent)

  • US Patent 5,232,933. "Process for the preparation of 1-substituted-1,2,4-triazoles". Link

Sources

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. scispace.com [scispace.com]
• 4. scribd.com [scribd.com]
• 5. TW200803862A - Compounds for modulating TRPV3 function - Google Patents [patents.google.com]
• 6. TW201502124A - Method for preparation of benzimidazole derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Purification methods for 4-(1-Ethyl-1h-1,2,4-triazol-5-yl)butanoic acid

Technical Support Center: Purification of 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid

Case ID: TRZ-5YL-PUR-001 Status: Active Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary

Purifying 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid presents a classic "amphoteric challenge." The molecule contains a weakly basic triazole ring (pKa ~2.3 for the conjugate acid) and a weakly acidic carboxylic acid tail (pKa ~4.5). This creates a zwitterionic window that complicates standard extraction protocols. Furthermore, the synthesis of 1,5-disubstituted 1,2,4-triazoles is prone to contamination by the thermodynamically stable 1,3-regioisomer.

This guide moves beyond generic protocols to provide a rigorous, self-validating purification workflow designed to isolate the target molecule with >98% purity.

Module 1: The "Zwitterionic Trap" & Initial Isolation

User Question: I tried extracting the crude reaction mixture with DCM at pH 1, but the product stayed in the aqueous phase. When I went to pH 10, it also stayed in the water. How do I get it out?

Expert Insight: You are encountering the Zwitterionic Trap .

• At pH < 2: The carboxylic acid is protonated (neutral), but the triazole ring is protonated (cationic). Result: Water soluble.[1]

• At pH > 5: The triazole is neutral, but the carboxylic acid is deprotonated (anionic). Result: Water soluble.[1]

The Solution: Isoelectric Precipitation or "Salting Out" Extraction You must target the narrow pH window where the net charge is closest to zero (Isoelectric Point, pI ≈ 3.5–4.0).

Protocol A: Isoelectric Precipitation (Preferred for Solids)

• Dissolution: Dissolve crude residue in minimum 1M NaOH (pH > 10).

  • Why: Ensures complete solubility as the carboxylate anion.

• Wash: Extract the alkaline aqueous phase 2x with Ethyl Acetate.

  • Why: Removes non-acidic impurities (unreacted hydrazines, neutral triazole byproducts) while your product stays safely in the water.

• Acidification: Cool to 0–5°C. Slowly add 1M HCl dropwise while monitoring pH.

• Target pH: Stop exactly at pH 3.8 – 4.2 .

• Induction: Stir for 30 minutes. If no precipitate forms, scratch the flask or add solid NaCl to saturation ("salting out").

• Filtration: Collect the solid. Do not wash with water (product is slightly soluble). Wash with cold isopropanol/ether (1:1).

Protocol B: Continuous Extraction (Preferred for Oils)

If the product oils out instead of precipitating:

• Adjust aqueous phase to pH 4.0 .

• Saturate the aqueous phase with NaCl.

• Perform continuous liquid-liquid extraction using n-Butanol or 2-MeTHF (2-Methyltetrahydrofuran) for 12–24 hours.

• Evaporate the organic solvent to obtain the semi-pure solid.

Module 2: Regioisomer Separation (The 1,5 vs. 1,3 Challenge)

User Question: My NMR shows a small impurity peak that tracks with my product. Is this the 1,3-isomer? How do I remove it?

Expert Insight: Yes, 1-alkyl-5-substituted triazoles often contain 5–15% of the 1-ethyl-3-substituted isomer due to lack of regiocontrol during the hydrazine cyclization step. Separation is difficult because both isomers have identical mass and similar polarity.

Diagnostic Check:

• 1,5-Isomer (Target): The triazole C3-H proton typically appears at δ 7.8 – 8.0 ppm .

• 1,3-Isomer (Impurity): The triazole C5-H proton is more acidic and shifts downfield to δ 8.2 – 8.5 ppm .

Purification Workflow: Flash Chromatography

Standard silica gel is often too acidic, causing tailing. You must use a buffered polar system .

Column Setup:

• Stationary Phase: Spherical Silica Gel (20–40 µm).

• Mobile Phase A: Dichloromethane (DCM).

• Mobile Phase B: Methanol containing 1% Acetic Acid .

  • Why Acetic Acid? It suppresses the ionization of the carboxylic acid on the silica surface, sharpening the peaks.

Gradient Profile:

Time (CV)	% Mobile Phase B	Action
0–2	0%	Equilibrate
2–5	0% → 2%	Elute non-polar junk
5–15	2% → 8%	Elute 1,3-Isomer (Front)

| 15–25 | 8% → 15% | Elute 1,5-Isomer (Target) |

Note: The 1,3-isomer is generally less polar (elutes first) because the N1-ethyl and C3-alkyl groups are further apart, reducing the dipole moment compared to the 1,5-isomer.

Module 3: Visualization & Logic Mapping

The following diagram illustrates the decision matrix for purification based on the physical state of your crude material.

Caption: Decision tree for the isolation of amphoteric triazole-butanoic acid derivatives.

Module 4: Final Polishing & Quality Control

User Question: The product looks pure by NMR but is hygroscopic and has a wrong melting point. What's wrong?

Expert Insight: Triazoles are notorious for trapping solvents and inorganic salts (NaCl from the workup).

• Desalting: If you used the "salting out" method, your product likely contains NaCl. Dissolve the solid in dry Ethanol (NaCl is insoluble) and filter. Evaporate the filtrate.

• Drying: The carboxylic acid can form hydrogen-bonded dimers with water. Dry at 60°C under high vacuum (<1 mbar) for 24 hours over P₂O₅.

Quantitative Analysis Table (Expected Properties)

Parameter	Specification	Method
Appearance	White to Off-white Crystalline Solid	Visual
1H NMR (DMSO-d6)	δ 12.1 (s, 1H, COOH), 7.9 (s, 1H, Triazole-H), 4.1 (q, 2H, N-Et)	400 MHz NMR
HPLC Purity	> 98.0% (Area %)	C18 Column, 0.1% TFA in H2O/ACN
Regioisomer Content	< 0.5% (1,3-isomer)	1H NMR (Check region δ 8.2-8.5)
Water Content	< 1.0%	Karl Fischer Titration

References

• Potentiometric Determination of pKa : "The pKa values of 1,2,4-triazole and its alkyl derivatives." ResearchGate. Available at: [Link]

• Regioselective Synthesis : "Practical Synthesis of Functionalized 1,5-Disubstituted 1,2,4-Triazole Derivatives." Journal of Organic Chemistry. Available at: [Link]

• General Triazole Purification : "Synthesis of 1,2,4-Triazole Derivatives." Organic Chemistry Portal. Available at: [Link]

• NMR Characterization : "Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers." PubMed. Available at: [Link]

Sources

• 1. eprints.utar.edu.my [eprints.utar.edu.my]

Technical Support Center: Troubleshooting Regioselectivity in Triazole Alkylation Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of controlling regioselectivity in the N-alkylation of 1,2,3- and 1,2,4-triazoles. This resource is designed to move beyond simple procedural lists, offering explanations of the underlying chemical principles to empower you to make informed decisions in your experimental design.

The Challenge of Regioselectivity in Triazole Alkylation

The alkylation of NH-triazoles presents a significant synthetic challenge due to the presence of multiple nucleophilic nitrogen atoms, leading to the potential formation of a mixture of regioisomers. For 1,2,3-triazoles, alkylation can occur at the N1 and N2 positions, while 1,2,4-triazoles can be alkylated at the N1 and N4 positions. Controlling the regioselectivity of these reactions is crucial, particularly in drug discovery and materials science, where the specific regioisomer often dictates biological activity or material properties.[1][2] This guide will equip you with the knowledge to troubleshoot and optimize your triazole alkylation reactions for the desired regiochemical outcome.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during triazole alkylation, focusing on the factors that influence regioselectivity and providing actionable troubleshooting steps.

Issue 1: My 1,2,3-triazole alkylation is producing a mixture of N1 and N2 isomers. How can I favor the N2-alkylated product?

Question: I'm trying to synthesize an N2-substituted 1,2,3-triazole, but my reaction with an alkyl halide is giving me a nearly inseparable mixture of N1 and N2 isomers. What factors can I change to improve the selectivity for the N2 position?

Answer: This is a classic challenge in triazole chemistry. The N1 position is often kinetically favored due to higher electron density, while the N2-substituted product is typically the thermodynamically more stable isomer.[1][3] To favor the N2 product, you need to push the reaction towards thermodynamic control.

Troubleshooting Steps:

• Increase the Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier for the formation of the more stable N2 isomer, or potentially allow for equilibration from the N1 to the N2 product. The tautomeric equilibrium between N1-H and N2-H is temperature-dependent, with higher temperatures often favoring the N2-H tautomer.[1][4]

• Prolong the Reaction Time: Allowing the reaction to proceed for a longer duration can facilitate the conversion of the initially formed kinetic N1-product to the more stable thermodynamic N2-product.

• Choice of Solvent: The polarity of the solvent plays a critical role.

  • Polar Aprotic Solvents (e.g., DMF, DMSO): These solvents are generally preferred for promoting N2-alkylation. They effectively solvate the cation of the base, leading to a more "naked" and reactive triazolide anion, which can then react to form the thermodynamically favored product.[3][5]

  • Polar Protic Solvents (e.g., EtOH, H₂O): These solvents can lead to lower selectivity, often producing a higher proportion of the N1 isomer.[3]

• Influence of the Base: The choice of base can significantly impact the regioselectivity.

  • Weaker Bases (e.g., K₂CO₃, Na₂CO₃): These are often used and can favor the N2 isomer, particularly in polar aprotic solvents.[3][6]

  • Stronger Bases (e.g., NaH): The use of strong bases can sometimes lead to decreased selectivity.[3]

• Steric Hindrance on the Triazole Ring: The presence of bulky substituents at the C4 and C5 positions of the triazole ring will sterically hinder attack at the N1 position, thereby favoring N2 alkylation.[1][3][4] If your synthetic route allows, introducing a bulky group that can be removed later is a viable strategy.

Data Presentation: Impact of Solvent on N2-Selectivity

Solvent	Dielectric Constant (ε)	Typical N2:N1 Ratio
Dimethylformamide (DMF)	36.7	High (e.g., >80:20)[3][4]
Dimethyl Sulfoxide (DMSO)	46.7	High (e.g., >80:20)[3][5]
Acetonitrile (MeCN)	37.5	Moderate to High
Ethanol (EtOH)	24.5	Low to Moderate (e.g., 60:40)[3]
Water (H₂O)	80.1	Low (e.g., can favor N1)[3]

Note: The specific ratios are highly dependent on the substrate, alkylating agent, and base used.

Issue 2: My 1,2,4-triazole alkylation is primarily yielding the N1 isomer, but I need the N4-substituted product. How can I reverse the selectivity?

Question: My alkylation of 1,2,4-triazole consistently gives the N1-substituted product as the major isomer. Are there any strategies to selectively obtain the N4-alkylated triazole?

Answer: Direct alkylation of 1,2,4-triazole often favors the N1 position.[7] However, achieving N4 selectivity is possible through specific strategies that leverage either steric hindrance or alternative reaction pathways.

Troubleshooting Steps:

• Bulky Alkylating Agents: The use of sterically demanding alkylating agents can disfavor attack at the more sterically hindered N1 position, leading to a higher proportion of the N4 isomer.

• Introduction of a Directing Group: A common strategy is to introduce a group at the N1 position that directs subsequent alkylation to the N4 position and can be removed later.

• Ion-Pairing Catalysis: Recent advancements have shown that the use of amidinium or guanidinium phase-transfer organocatalysts can form tight ion pairs with the triazolate anion. This regioselective ion pairing can effectively block one of the nitrogen atoms, leading to a complete reversal of selectivity in favor of the N4-alkyl-1,2,4-triazole.[8][9]

Experimental Protocol: General Procedure for N4-Selective Alkylation via Ion-Pairing Catalysis

• Catalyst and Base Preparation: In a reaction vessel under an inert atmosphere, dissolve the 1,2,4-triazole and the amidinium or guanidinium catalyst in a suitable nonpolar solvent (e.g., toluene).

• Deprotonation: Add a strong, non-nucleophilic base (e.g., NaH) and stir the mixture at room temperature until deprotonation is complete.

• Alkylation: Add the alkylating agent to the reaction mixture and stir at the desired temperature, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, quench the reaction, extract the product, and purify by column chromatography.

Visualization of Key Concepts

Reaction Mechanism: N1 vs. N2 Alkylation of 1,2,3-Triazole

Caption: Kinetic vs. Thermodynamic pathways in 1,2,3-triazole alkylation.

Troubleshooting Workflow for Poor Regioselectivity

Caption: A decision-making workflow for troubleshooting regioselectivity.

References

• Bebbington, D. et al. (2019). Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity. PubMed. Available at: [Link]

• da Silva, F. de C. et al. (2017). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. ResearchGate. Available at: [Link]

• Aly, A. A. et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal. Available at: [Link]

• da Silva, F. de C. et al. (2017). Strategies Towards the Synthesis of N²-Substituted 1,2,3-Triazoles. SciELO. Available at: [Link]

• Unknown Author. (n.d.). Regioselective 1H-1,2,4 Triazole alkylation. Slideshare. Available at: [Link]

• Krasavin, M. et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules. Available at: [Link]

• Unknown Author. (n.d.). Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. ResearchGate. Available at: [Link]

• Unknown Author. (n.d.). Acid-mediated regioselective alkylation of 1,2,3-triazole. ResearchGate. Available at: [Link]

• Aly, A. A. et al. (2021). Regioselective formation of new 3-S-alkylated-1,2,4-triazole-quinolones. Taylor & Francis Online. Available at: [Link]

• Kumar, A. et al. (2018). Regioselective Synthesis of N2-Alkylated-1,2,3 Triazoles and N1-Alkylated Benzotriazoles: Cu2S as a Recyclable Nanocatalyst for Oxidative Amination of N,N-Dimethylbenzylamines. The Journal of Organic Chemistry. Available at: [Link]

• Chemistry World. (2020). Study of the Regioselectivity of the N-alkylation Reaction of 1H-1,2,4-Triazole. YouTube. Available at: [Link]

• Wang, Y. et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

• Unknown Author. (2024). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Taylor & Francis Online. Available at: [Link]

• Chen, J. et al. (2024). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry. Available at: [Link]

• Aly, A. A. et al. (2021). Regioselective formation of new 3-S-alkylated-1,2,4-triazole-quinolones. Figshare. Available at: [Link]

• Unknown Author. (n.d.). Thermal Rearrangement of Allyl Substituted Unsymmetric 4H-1,2,4-Triazoles to the Corresponding 1H- and 2H-1,2,4-Triazoles. PMC. Available at: [Link]

• Unknown Author. (n.d.). Regioselective C-Alkylation in a Series of Functionalized 1,2,3-Triazoles: An Unexpected Preference Over O-Alkylation. ResearchGate. Available at: [Link]

• Gotor, V. et al. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Chemical Science. Available at: [Link]

• Unknown Author. (n.d.). An Investigation into the Alkylation of 1,2,4-Triazole. ResearchGate. Available at: [Link]

• Chen, J. et al. (2017). N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis. Organic & Biomolecular Chemistry. Available at: [Link]

• Bebbington, D. et al. (2019). Taming Ambident Triazole Anions: Regioselective Ion-Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity. University of Edinburgh Research Explorer. Available at: [Link]

• Gevorgyan, V. et al. (2022). 1,2,3-Triazole and Its Analogues: New Surrogates for Diazo Compounds. Chemical Reviews. Available at: [Link]

• Kaur, N. et al. (2017). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Journal of the Iranian Chemical Society. Available at: [Link]

• Aly, A. A. et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal. Available at: [Link]

• Somsák, L. et al. (2021). A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4-Substituted 1H-1,2,3-Triazoles – Scope and Limitations. Molecules. Available at: [Link]

• Gotor, V. et al. (2023). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. ChemRxiv. Available at: [Link]

• Davenport, J. et al. (2023). Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991. Organic Process Research & Development. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Organic Chemistry Portal. Available at: [Link]

• Unknown Author. (2021). Regioselective Reduction of 1H-1,2,3-Triazole Diesters. MDPI. Available at: [Link]

• Unknown Author. (2016). Substituent Effects on Triazole Tautomerism. Scribd. Available at: [Link]

• Koubi, Y. et al. (2024). Study of regioselectivity in the synthesis of substituted 1,2,3-triazole via [3+2] cycloaddition, using density functional theory (DFT) with in-silico evaluation. RHAZES: Green and Applied Chemistry. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. pubs.acs.org [pubs.acs.org]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.ed.ac.uk [research.ed.ac.uk]

Technical Guide: Removal of Unreacted Ethyl Hydrazine from Reaction Mixtures

From: Senior Application Scientist, Process Chemistry Support To: Research Scientists, Medicinal Chemists, and Process Development Engineers Subject: Strategic Protocols for the Depletion of Ethyl Hydrazine (CAS 624-80-6)[1][2]

Executive Summary

Removing unreacted ethyl hydrazine (

) presents a distinct challenge in organic synthesis.[2] unlike simple amines, it possesses a unique combination of high polarity , moderate volatility (bp 108–110 °C), and genotoxicity (ICH M7 Class 2/3).[2] Standard evaporation often fails to reach compliant levels (ppm) without risking thermal decomposition or explosion, while standard aqueous workups can struggle due to its amphiphilic nature.[2]

This guide prioritizes Chemical Scavenging as the superior method for high-value intermediates, followed by optimized Extraction Protocols for bulk crude processing.

Module 1: Chemical Scavenging (The "Gold Standard")

For late-stage intermediates where aqueous workup is detrimental or insufficient, Solid-Supported Scavengers (SSS) are the most effective solution.[1][2] They rely on the chemoselective formation of hydrazones, which are covalently bound to the polymer matrix and removed via simple filtration.[2]

The Chemistry

Ethyl hydrazine reacts rapidly with aldehyde-functionalized resins.[1][2] The reaction is driven by the formation of a stable hydrazone linkage.[2]

[1]

Recommended Scavengers

Scavenger Type	Functional Group	Commercial Examples	Mechanism	Best For
Aldehyde Resins	Benzaldehyde	PS-Benzaldehyde (Biotage), SiliaBond Benzaldehyde (SiliCycle)	Forms stable hydrazone	Primary Choice. High selectivity for hydrazines over amines.[1][2]
Isocyanate Resins	Isocyanate	PS-Isocyanate, SiliaBond Isocyanate	Forms semicarbazide	Good alternative if product contains aldehydes.[1][2]
Acid Resins	Sulfonic Acid	SiliaBond Tosic Acid (SCX)	Ionic interaction (Salt formation)	"Catch and Release" (Non-covalent).[2]

Protocol: The 4-Step Scavenging Workflow

Prerequisite: Ensure your product does not contain a more reactive nucleophile than the hydrazine.[1]

• Stoichiometry Calculation: Use 3.0 – 4.0 equivalents of resin relative to the estimated excess hydrazine.[2] (e.g., if you used 1.5 eq of hydrazine in the reaction, scavenge for 0.5 eq excess

  4 = 2.0 eq of resin).[2]

• Solvent Selection: Resins require swelling to access internal active sites.[2]

  • Excellent: DCM, THF, DMF, Dichloroethane.[2]

  • Poor:[1][2] Water, Methanol (can be used but kinetics are slower).[2]

• Incubation: Add resin to the reaction mixture.

  • Time: 1–4 hours at Room Temperature (RT).[2]

  • Catalysis: Add 1% Acetic Acid to catalyze hydrazone formation if using Aldehyde resins.[2]

• Filtration: Filter through a fritted funnel (porosity M) or a Celite pad. Wash the cake with DCM to recover entrained product.[2]

Visualizing the Scavenging Logic

Figure 1: Decision tree for selecting the appropriate solid-supported scavenger based on product functionality.

Module 2: Aqueous Workup (The "Classic" Approach)

If your scale is too large for resins (>100g), you must rely on liquid-liquid extraction.[1][2] Success here depends entirely on manipulating the pKa .[2]

The pKa Trap

• Ethyl Hydrazine Conjugate Acid pKa: ~7.99 – 8.10.[2]

• Implication: At pH 8, 50% is neutral (organic soluble).[2] At pH 6, ~99% is protonated.[2]

• The Rule: To fully extract ethyl hydrazine into the aqueous layer, the aqueous phase must be at least 2 pH units below the pKa .[2]

Troubleshooting the Extraction

Scenario: I washed with water, but the hydrazine is still there. Root Cause: Water often has a pH of 6–7.[2] As hydrazine dissolves, it buffers the solution up to pH ~8, stopping further extraction.[2] Solution: You must use an Acidic Wash .[2]

Protocol:

• Dilute reaction mixture with a non-miscible solvent (DCM or EtOAc).[2]

• Wash 1: 0.5M or 1M HCl (Target pH < 2).

  • Result: Ethyl hydrazine is protonated (

    ) and partitions into water.[2]

• Wash 2: Brine (to remove residual water/emulsions).[2]

• Dry: Anhydrous

  .

Critical Warning: If your product is a basic amine, it will also be extracted into the acid layer.[2] In this case, Module 1 (Scavenging) is the only viable option unless your product is significantly less basic (pKa < 4) than the hydrazine.[2]

Module 3: Safety & Compliance (ICH M7)

Ethyl hydrazine is a Cohort of Concern (Class 2/3 Mutagenic Impurity).[2] Regulatory bodies (FDA/EMA) require control to extremely low levels (often <10 ppm depending on daily dose).[2]

Why Standard HPLC Fails

Ethyl hydrazine has no significant chromophore (UV activity).[2] Injecting it onto a standard C18/UV method will result in false negatives (you won't see it).[2]

The Derivatization Fix

To detect trace levels, you must derivatize the sample before analysis.[2]

• Reagent: Salicylaldehyde or Benzaldehyde.[2]

• Method: Mix sample with excess aldehyde in diluent.[2] Ethyl hydrazine converts to the hydrazone, which has strong UV absorbance (approx 250–300 nm).[2]

Parameter	Specification
Limit of Quantitation (LOQ)	Typically 0.5 – 1.0 ppm with derivatization.
Analytical Column	C18 or Phenyl-Hexyl (Hydrazones separate well on Phenyl phases).[1][2]
Detection	UV @ 280–320 nm (specific to the hydrazone formed).[2]

Frequently Asked Questions (FAQ)

Q: Can I just rotovap the ethyl hydrazine off? A: NO. While the boiling point (108°C) suggests volatility, concentrating hydrazines is dangerous.[2]

• Explosion Risk: Anhydrous hydrazines are unstable and shock-sensitive when concentrated.[1][2]

• Azeotropes: It forms high-boiling azeotropes with water and alcohols, making it impossible to remove completely by evaporation.[1][2]

Q: My product is acid-sensitive. How do I remove the hydrazine? A: Use Silica Gel Chromatography or Resin Scavenging .[2] Ethyl hydrazine is highly polar and streaks on silica.[2]

• Tip: Add 1% Triethylamine to your eluent.[2] This sharpens the product peak, but the hydrazine (being even more polar/basic) will stick to the baseline silica or elute very late.[2]

• Better: Use the PS-Benzaldehyde resin method (Module 1).[1][2] It works under neutral conditions.[2][3]

Q: I used the resin, but the reaction is slow. A: Check your solvent. Resins need to swell.[2] If you are in pure Methanol or Water, the resin collapses, hiding the active sites.[2] Add a co-solvent like DCM or THF (at least 50% volume) to swell the beads.[2]

References

• PubChem. Ethylhydrazine (Compound).[2] National Library of Medicine.[2] Available at: [Link][1][2]

• ICH Guidelines. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7).[2] International Council for Harmonisation.[2] Available at: [Link][1][2]

• Biotage. Scavenging of Hydrazines and Amines using Polymer Supported Reagents.[2] Biotage Application Notes.[2] Available at: [Link][1][2]

• Organic Chemistry Data. Bordwell pKa Table (Acidity in Water/DMSO). Available at: [Link][1][2]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. youtube.com [youtube.com]

Technical Support Center: Crystallization of 1-Ethyl-1,2,4-Triazole Acids

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for the crystallization of 1-ethyl-1,2,4-triazole acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystals of this important class of heterocyclic compounds. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your crystallization experiments effectively.

The unique structure of 1-ethyl-1,2,4-triazole acids—featuring a polar, aromatic triazole ring, an acidic carboxylic acid group, and a nonpolar ethyl group—presents specific challenges and opportunities in crystallization.[1][2] This guide will address these nuances directly.

Part 1: Troubleshooting Guide - Common Crystallization Problems

This section addresses the most frequent issues encountered during the crystallization of 1-ethyl-1,2,4-triazole acids in a direct question-and-answer format.

Q1: My compound is not crystallizing from solution. What should I do?

A1: This is a common challenge. The first step is to diagnose the state of your solution. The path forward depends on whether your solution is completely clear or cloudy.

Below is a logical workflow to address this issue.

Caption: Workflow for controlled slow cooling crystallization.

• Solvent Selection: Choose a solvent in which your compound is soluble when hot and insoluble when cold (see solvent table above).

• Dissolution: Place the crude 1-ethyl-1,2,4-triazole acid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hot plate) until the solid just dissolves. Use the absolute minimum amount of hot solvent. [3]3. Slow Cooling: Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. To slow the process further, you can place the flask in an insulated container (like a beaker packed with glass wool). [4]4. Crystal Growth: Crystals should form as the solution cools and becomes supersaturated. Do not disturb the flask during this period to encourage the growth of larger crystals.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for 20-30 minutes to maximize the precipitation of the compound from the solution.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent to remove any adhering mother liquor, and then dry them under vacuum.

Protocol 2: Vapor Diffusion (Hanging Drop Method)

This method is ideal for growing high-quality single crystals for X-ray diffraction when you only have a small amount of material. [5][6]

• Prepare the Reservoir: In the well of a crystallization plate, place ~500 µL of a solution containing an anti-solvent in which your compound is insoluble (e.g., hexanes or a 90:10 mixture of hexanes:ethyl acetate).

• Prepare the Drop: On a siliconized glass coverslip, place a 2-4 µL drop of a concentrated solution of your compound dissolved in a "good" solvent (e.g., acetonitrile).

• Seal the Well: Invert the coverslip and place it over the well, using vacuum grease to create an airtight seal. The drop should now be hanging above the reservoir. [6]4. Equilibration: Over time, the more volatile "good" solvent from the drop will slowly evaporate and transfer to the reservoir, while the vapor from the anti-solvent in the reservoir will diffuse into the drop. [7]5. Crystallization: This slow change in solvent composition will gradually bring the drop to a state of supersaturation, promoting the slow and ordered growth of one or a few high-quality crystals.

Protocol 3: Solvent Layering

This technique relies on the slow diffusion between two miscible solvents to induce crystallization at their interface. [4][8]

• Prepare the Compound Solution: In a narrow vial or test tube, dissolve your compound in a minimal amount of a dense "good" solvent (e.g., DMSO, DMF).

• Layer the Anti-Solvent: Very carefully and slowly, add a less dense, miscible anti-solvent (e.g., ethanol, isopropanol) on top of the compound solution. Use a pipette or syringe and add the anti-solvent down the side of the vial to avoid mixing. A distinct interface should be visible between the two layers. [4][8]3. Diffusion and Crystallization: Seal the vial and leave it undisturbed. Over hours to days, the solvents will slowly diffuse into one another. Crystallization will occur at the interface where the local concentration reaches supersaturation.

By understanding these principles and applying these techniques, you will be well-equipped to overcome the challenges of crystallizing 1-ethyl-1,2,4-triazole acids and consistently produce high-quality crystalline material.

References

• Polymorphism and Isostructurality of the Series of 3-(4,5-Diaryl-4H-1,2,4-triazole-3-yl)propenoic Acid Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Protein XRD Protocols - Crystallization of Proteins. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. (2024, August 28). Preprints.org. Retrieved from [Link]

• Google Patents. (n.d.). WO1998039305A1 - Crystalline form of a bis 1,2,4-triazole compound.

• Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. (2024, June 27). International Journal of Medical and "Life Science" Research. Retrieved from [Link]

• BIA. (2022, December). Crystallisation in pharmaceutical processes. Retrieved from [Link]

• IUCr Journals. (2005, August 15). A modified vapor-diffusion crystallization protocol that uses a common dehydrating agent. Retrieved from [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Myande. (n.d.). Cooling/Freezing Crystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Ethyl-1,2,4-triazole. PubChem Compound Database. Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

• RSC Publishing. (n.d.). Polymorphism, phase transformation and energetic properties of 3-nitro-1,2,4-triazole. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Ethyl-4-isopropyl-1,2,4-triazolium bromide. Retrieved from [Link]

• Sathee Jee. (n.d.). Chemistry Crystallization. Retrieved from [Link]

• Chem-Impex. (n.d.). 1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde. Retrieved from [Link]

• Hampton Research. (n.d.). Sitting Drop Vapor Diffusion. Retrieved from [Link]

• ResearchGate. (2015, January 31). Can anyone please suggest the best method to grow the crystals for organic compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. Retrieved from [Link]

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Hampton Research. (n.d.). Sitting Drop Vapor Diffusion Crystallization. Retrieved from [Link]

• wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds. Retrieved from [Link]

• Protheragen. (2024, December 25). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Table 1 Screening of different solvents for the synthesis of triazole 4a. Retrieved from [Link]

• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• ResearchGate. (2023, November 2). Synthesis and Crystallization of N-rich Triazole Compounds. Retrieved from [Link]

• SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, September 26). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• H.E.L Group. (n.d.). Key Considerations for Crystallization Studies. Retrieved from [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (n.d.). Retrieved from [Link]

• Hampton Research. (n.d.). Crystallization Tips. Retrieved from [Link]

• SYNTHESIS OF 1,2,4-TRIAZOLES AND THEIR RUTHENIUM BIS-BIPYRIDYL COMPLEXES. (n.d.). Retrieved from [Link]

• Chemical Society Reviews. (2023, March 1). Advanced crystallisation methods for small organic molecules. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Synthesis and Crystal Structure of 1Tosyl1H--[9][10][]triazole. Retrieved from [Link]

• MDPI. (2023, November 30). Synthesis and Crystallization of N-Rich Triazole Compounds. Retrieved from [Link]

• STEPWISE SYNTHESIS AND CHARACTERIZATION OF NEWLY SYNTHESIZED 1,2,4-TRIAZOLE DERIVATIVES. (n.d.). Retrieved from [Link]

• MDPI. (2021, November 3). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Retrieved from [Link]

• Neuland Labs. (2023, August 1). The Crucial Role of Crystallization in Drug Substances Development. Retrieved from [Link]

Sources

• 1. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 4. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein XRD Protocols - Crystallization of Proteins [sites.google.com]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Advanced Synthesis of Sterically Hindered 1,5-Disubstituted 1,2,3-Triazoles

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Overcoming Steric Barriers in Regioselective Azide-Alkyne Cycloaddition

Introduction: The "1,5-Problem"

Welcome to the advanced synthesis support module. While Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reliably produces 1,4-isomers, synthesizing the 1,5-disubstituted regioisomer is significantly more sensitive to steric environment.[1]

The standard Ruthenium-catalyzed (RuAAC) method, while powerful, often stalls when facing bulky substrates (e.g., tertiary azides, ortho-substituted aryl alkynes). This guide provides the protocols to bypass these kinetic traps using advanced catalyst selection and stoichiometric alternatives.

Module 1: The Decision Matrix

Before modifying your reaction, determine the severity of your steric hindrance. Use this logic flow to select the correct methodology.

Figure 1: Strategic decision tree for selecting the synthesis pathway based on substrate steric demand.

Module 2: Catalytic Optimization (RuAAC)

The Issue: The standard catalyst, Cp*RuCl(PPh3)2, contains two bulky triphenylphosphine ligands. To accommodate a bulky substrate, these ligands must dissociate. If the substrate is too large, it cannot displace the phosphine, and the catalytic cycle never starts.

The Fix: Switch to Cp*RuCl(COD) . The cyclooctadiene (COD) ligand is more labile and less sterically demanding, opening the coordination site for hindered substrates.

Protocol A: High-Steric RuAAC

Applicability: Secondary azides, ortho-substituted alkynes.

• Preparation: In a glovebox or under strict Ar flow, charge a vial with Cp*RuCl(COD) (2–5 mol% ).

• Solvent: Add 1,2-Dichloroethane (DCE) or Toluene (0.2–0.5 M concentration).

  • Note: Avoid protic solvents for hindered substrates; they can dampen the catalyst lifetime.

• Addition: Add the azide (1.0 equiv) and alkyne (1.1 equiv).

• Activation: Heat to 60–80 °C .

  • Tip: If using DCE, a sealed tube is required to reach 80 °C safely.

• Monitoring: Monitor by LC-MS. If conversion is <50% after 4 hours, proceed to Module 3 (Magnesium Method).

Module 3: The "Nuclear Option" (Magnesium-Mediated)

The Issue: Tertiary azides (e.g., tert-butyl azide) or extremely hindered alkynes often fail completely with Ru catalysts due to the "Steric Wall."

The Fix: Use the Magnesium Acetylide Method . This is not catalytic ; it is a stoichiometric reaction that forces the 1,5-geometry through a rigid chelation intermediate.

Protocol B: Grignard-Mediated Synthesis

Applicability: Tertiary azides, failure of Method A.

• Acetylide Formation:

  • Dissolve terminal alkyne (1.1 equiv) in anhydrous THF (0.5 M).

  • Cool to 0 °C.

  • Dropwise add EtMgBr (1.1 equiv, 3.0 M in ether).

  • Stir at RT for 15–30 min to ensure full deprotonation.

• Cycloaddition:

  • Add the organic azide (1.0 equiv) to the reaction mixture.

  • Crucial Step: Heat the mixture to 50–60 °C for 2–12 hours.

  • Mechanism:[1][2][3] The Mg coordinates the terminal alkyne carbon and the azide N1, locking them into position for cyclization.

• Quench (Protonation):

  • Cool to 0 °C.

  • Quench with saturated NH4Cl or dilute HCl .

  • Result: This yields the 1,5-disubstituted triazole (the Mg-C bond is protonated).

Data Comparison: Catalyst Performance on Hindered Substrates

Substrate A (Azide)	Substrate B (Alkyne)	CpRuCl(PPh3)2 Yield	CpRuCl(COD) Yield	Mg-Mediated Yield
Benzyl azide	Phenylacetylene	95%	98%	85%
Cyclohexyl azide	o-Tolylacetylene	35%	88%	90%
tert-Butyl azide	Phenylacetylene	0% (NR)	<5%	92%
Adamantyl azide	1-Hexyne	0% (NR)	10%	89%

Module 4: Troubleshooting & FAQs

Q1: I am getting the 1,4-isomer instead of the 1,5-isomer. Why?

Diagnosis: This indicates the catalytic cycle has failed, and you are observing the thermal background reaction (Huisgen cycloaddition), which favors the 1,4-isomer or a 1:1 mixture. Solution:

• Check Catalyst Life: Ru(II) is air-sensitive (unlike Cu(I)). Ensure your solvent is degassed.

• Switch Catalyst: If using CpRuCl(PPh3)2, the sterics are likely blocking the Ru center.[4] Switch to CpRuCl(COD).

• Lower Temperature: If possible, run the Ru reaction at RT (using the COD catalyst) to suppress the thermal background.

Q2: The Magnesium reaction solidified or became too thick to stir.

Diagnosis: Magnesium acetylides and the resulting triazolyl-magnesium intermediates can aggregate in THF. Solution:

• Dilution: Increase solvent volume to 0.2 M.

• Additives: Add 1.0 equiv of LiCl during the Grignard step. This breaks up the aggregates (forming "Turbo-Grignard" species), improving solubility and reactivity.

Q3: Can I make 1,4,5-trisubstituted triazoles using these methods?

Answer:

• RuAAC: Yes, by using an internal alkyne.[1][4][5] However, sterics are even more punishing here. Cp*RuCl(COD) is mandatory.

• Mg-Mediated: Yes. Instead of quenching with NH4Cl (Step 3 in Protocol B), quench with an electrophile (e.g., Iodine, Methyl Iodide, or an Aldehyde). This functionalizes the 4-position (formerly the Mg-C bond).

Module 5: Mechanistic Visualization

Understanding why the Magnesium method works for sterics is vital. Unlike RuAAC, which requires a crowded metal center, the Mg method relies on a specific coordination geometry that brings the reactants together.

Figure 2: Mechanistic flow of the Magnesium-mediated synthesis, highlighting the coordination step that enforces regioselectivity despite steric bulk.[6]

References

• Zhang, L., et al. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides.[2][3][5] Journal of the American Chemical Society, 127(46), 15998–15999.

• Krasiński, A., Fokin, V. V., & Sharpless, K. B. (2004).[7] Direct Synthesis of 1,5-Disubstituted-4-magnesio-1,2,3-triazoles, Revisited. Organic Letters, 6(8), 1237–1240.[7]

• Rasmussen, L. K., et al. (2007). Ruthenium-Catalyzed Cycloaddition of Aryl Azides and Alkynes.[2][3] Organic Letters, 9(26), 5337–5339.

• Johansson, J. R., et al. (2016).[4] Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14726–14768.

Sources

• 1. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles | MDPI [mdpi.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Direct synthesis of 1,5-disubstituted-4-magnesio-1,2,3-triazoles, revisited - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Extraction &amp; Purification of Zwitterionic Triazoles

Status: Operational Operator: Senior Application Scientist Topic: Overcoming the "Zwitterion Trap" in Triazole Workups

Introduction: The "Zwitterion Trap"

If you are reading this, you likely have a reaction mixture containing a 1,2,3- or 1,2,4-triazole that refuses to partition into your organic layer (DCM, EtOAc, or Ether). You may observe 0% recovery in the organic phase or a persistent emulsion.

The Root Cause: Triazoles are amphoteric. They possess both acidic sites (ring NH, pKa ~9–10) and basic sites (ring N lone pairs, pKa ~2). When combined with other functional groups (amines, carboxylic acids), they often exist as zwitterions (dipolar ions) in the aqueous phase. At their isoelectric point (pI), they are net-neutral but highly solvated by water, making them insoluble in non-polar organic solvents.

This guide provides the protocols to break this hydration shell and force partitioning.

Module 1: Diagnostic & Theory

Q: Why does my triazole stay in the aqueous layer at both acidic and basic pH?

A: You are likely trapping the molecule in its charged states. Unlike simple amines or acids, zwitterionic triazoles have a "U-shaped" solubility curve where water solubility is highest at the extremes (fully ionic) and lowest (but still significant) at the isoelectric point.

• pH < 2: The triazole ring (and any side-chain amines) is protonated. Species: Cationic (Water Soluble).

• pH > 10: The triazole ring NH is deprotonated. Species: Anionic (Water Soluble).

• pH 4–8 (Isoelectric Range): The molecule exists as a Zwitterion. While net-neutral, the separated charges create a high dipole moment, locking it into the aqueous phase via strong hydrogen bonding.

Visualizing the Equilibrium

Figure 1: The pH-dependent speciation of triazoles. Extraction is most difficult at the extremes due to full charge, but often fails at the center due to polarity.

Module 2: Advanced Extraction Protocols

Do not use standard DCM/Water extraction. It will fail. Choose Protocol A for general cases or Protocol B if you have access to Ion Exchange resins.

Protocol A: The "Salting-Out" n-Butanol System

Best for: High-polarity triazoles where LLE is the only option.

The Science: This method utilizes the Hofmeister effect .[1][2][3][4][5] Adding a kosmotropic salt (NaCl or Na₂SO₄) increases the surface tension of water and reduces the availability of water molecules to solvate the zwitterion ("Salting Out"). Simultaneously, n-Butanol (n-BuOH) is used because it forms "inverse micelles" that can accommodate polar solutes better than EtOAc or DCM.

Step-by-Step:

• Concentrate: Reduce your aqueous reaction volume to the minimum possible (rotovap water if necessary).

• Saturation: Add solid NaCl to the aqueous phase until no more dissolves (saturation point).

  • Pro Tip: For extremely stubborn cases, use Ammonium Sulfate ((NH₄)₂SO₄) instead of NaCl; it has a stronger salting-out effect.

• pH Adjustment: Adjust the aqueous pH to the calculated pI (usually pH 6–7 for simple triazoles).

  • Why: You want the species to be net-neutral, even if it is zwitterionic.

• Extraction: Extract with n-Butanol (3 x Volume).

  • Alternative: If n-BuOH is too difficult to remove, use Chloroform:Isopropanol (3:1) .

• Separation: Allow layers to settle. n-BuOH forms the top layer.

• Evaporation: n-BuOH has a high boiling point (117°C). Use a high-vacuum rotovap or azeotrope with heptane to lower the boiling point.

Protocol B: Solid Phase Extraction (SCX - Catch & Release)

Best for: Amino-triazoles or when high purity is required without distillation.

The Science: Instead of relying on passive partitioning, this method chemically binds the basic nitrogen of the triazole to a sulfonic acid resin (Strong Cation Exchange - SCX), washes away impurities, and then releases the product with ammonia.

Step-by-Step:

• Load: Acidify your crude aqueous mixture to pH 2 (ensures triazole is protonated/cationic). Load onto a pre-conditioned SCX cartridge .

• Wash: Flush the cartridge with Methanol or Water .

  • Result: Non-basic impurities and neutral organic side-products are washed away. The triazole remains bound to the resin.

• Elute (The Release): Flush the cartridge with 2M NH₃ in Methanol .

  • Mechanism:[1][3][6][7][8] The ammonia deprotonates the triazole (or the resin), breaking the ionic bond.

• Finish: Concentrate the methanolic eluent. You will obtain the free base triazole.

Module 3: Troubleshooting & FAQs

Decision Matrix: Which path should I take?

Figure 2: Troubleshooting logic flow for low-recovery triazole extractions.

Common Issues

Q: I have a terrible emulsion with n-Butanol. How do I break it? A: n-Butanol/Water emulsions are common due to similar densities and the surfactant nature of some zwitterions.

• Fix 1: Filter the entire biphasic mixture through a pad of Celite. This removes particulate matter stabilizing the emulsion.

• Fix 2: Add more salt (NaCl). This increases the density difference between the phases.

• Fix 3: Centrifugation (5000 rpm for 5 mins) is the most effective physical method.

Q: My product is trapped in the solid salt residue after evaporation. How do I recover it? A: This is the "Lyophilization Leach" technique.

• Evaporate/Lyophilize the aqueous layer completely to dryness.

• Triturate (grind and stir) the solid salt residue with anhydrous Methanol or 10% MeOH in DCM .

• Filter out the inorganic salt (insoluble in MeOH/DCM).

• Concentrate the filtrate.

Q: How do I remove Copper (from CuAAC "Click" reactions) during this extraction? A: Copper chelates to triazoles, preventing extraction and causing blue/green contamination.

• Wash: Before the main extraction, wash the organic phase (or treat the aqueous phase) with saturated aqueous EDTA or 10% Ammonium Hydroxide .

• Scavenger: Add a scoop of silica-based metal scavenger (e.g., QuadraPure™ TU) to the final organic solution and filter.

Data Summary: Solvent Systems for Polar Heterocycles

Solvent System	Polarity	Recommended For	Notes
DCM	Low	Lipophilic triazoles	Standard. Fails for zwitterions.
EtOAc	Medium	Moderately polar	Good first try.
CHCl₃ : IPA (3:1)	High	Water-soluble organics	The "Universal" polar extraction mix. Denser than water.
n-Butanol	Very High	Zwitterions / Salts	Forms water-stabilizing micelles. High bp (117°C).
THF : EtOAc (1:1)	Medium-High	H-bond acceptors	Watch for peroxide formation.

References

• Hofmeister Series & Salting Out: Park, K., et al. "General Principles and Strategies for Salting-Out Informed by the Hofmeister Series."[3][4] Organic Process Research & Development, 2017. Link

• n-Butanol Extraction Mechanism: Ries, M., et al. "1-Butanol as a Solvent for Efficient Extraction of Polar Compounds from Aqueous Medium." The Journal of Physical Chemistry B, 2018.[7][9] Link

• Triazole Acidity/Basicity: Potts, K. T. "The Chemistry of 1,2,3-Triazoles." Chemical Reviews, 1961. (Classic reference for triazole pKa values).

• Purification of Zwitterions: "Purification of Reaction Products." Nottingham University School of Chemistry Technical Guides. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. kinampark.com [kinampark.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Design of Phosphonium-Type Zwitterion as an Additive to Improve Saturated Water Content of Phase-Separated Ionic Liquid from Aqueous Phase toward Reversible Extraction of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1-Butanol as a Solvent for Efficient Extraction of Polar Compounds from Aqueous Medium: Theoretical and Practical Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR characterization of 4-(1-Ethyl-1h-1,2,4-triazol-5-yl)butanoic acid

Comparative 1H NMR Characterization Guide: 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic Acid vs. Structural Analogues

Executive Summary

In the landscape of drug development and medicinal chemistry, the 1,2,4-triazole moiety is a privileged pharmacophore. However, the synthesis of N-alkylated 1,2,4-triazoles frequently yields a mixture of regioisomers. Differentiating the target product, 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid , from its 1,3-disubstituted regioisomer and its methyl homologue is a critical quality control checkpoint. As an Application Scientist, I rely on High-Resolution Proton Nuclear Magnetic Resonance (1H NMR) as the definitive tool for this structural elucidation. This guide provides an objective comparison of the NMR profiles of these compounds and details a self-validating protocol for accurate characterization.

Mechanistic Causality: Decoding the Triazole Ring

To accurately interpret the NMR spectra, we must first understand the causality behind the chemical shifts. The 1,2,4-triazole ring contains three nitrogen atoms, creating a highly asymmetric electronic environment[1].

• Regiochemical Differentiation (C3 vs. C5): The C5 position is flanked by N1 (which bears the alkyl group) and N4. This proximity to two electronegative nitrogen atoms strongly deshields the C5 proton, pushing its resonance downfield to approximately 8.05–8.20 ppm[2]. Conversely, the C3 position is flanked by N2 and N4, resulting in a slightly less deshielded environment, with the C3 proton typically resonating upfield at 7.85–7.95 ppm. Therefore, the presence of a singlet at ~7.85 ppm confirms a 1,5-disubstituted architecture (where C5 is substituted by the butanoic acid chain and C3-H remains), while a singlet at ~8.10 ppm indicates a 1,3-disubstituted architecture.

• Steric and Anisotropic Effects: In the 1,5-disubstituted target, the N1-ethyl group is in close spatial proximity to the C5-butanoic acid chain. This steric compression forces the N-CH2 protons into a specific anisotropic deshielding zone, subtly shifting them downfield compared to the 1,3-isomer where the C5 position is unhindered[3].

Comparative 1H NMR Data

The following table summarizes the diagnostic 1H NMR signals (simulated at 400 MHz in DMSO-d6) used to objectively distinguish the target product from its common alternatives.

Compound	Triazole Ring Proton (δ, ppm)	N-Alkyl Protons (δ, ppm)	Butanoic Acid Chain (δ, ppm)
4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid (Target Product)	7.85 (s, 1H, C3-H)	4.15 (q, 2H, N-CH2)1.45 (t, 3H, CH3)	2.85 (t, 2H, γ-CH2)2.05 (p, 2H, β-CH2)2.45 (t, 2H, α-CH2)
4-(1-Ethyl-1H-1,2,4-triazol-3-yl)butanoic acid (Alternative 1: Regioisomer)	8.10 (s, 1H, C5-H)	4.10 (q, 2H, N-CH2)1.45 (t, 3H, CH3)	2.75 (t, 2H, γ-CH2)2.00 (p, 2H, β-CH2)2.40 (t, 2H, α-CH2)
4-(1-Methyl-1H-1,2,4-triazol-5-yl)butanoic acid (Alternative 2: Homologue)	7.85 (s, 1H, C3-H)	3.90 (s, 3H, N-CH3)	2.85 (t, 2H, γ-CH2)2.05 (p, 2H, β-CH2)2.45 (t, 2H, α-CH2)

Note: The carboxylic acid (COOH) proton typically appears as a broad singlet at ~12.0 ppm across all three compounds when analyzed in DMSO-d6.

Workflow Visualization

Caption: Decision tree for determining 1,2,4-triazole regiochemistry and alkyl substitution via 1H NMR.

Self-Validating Experimental Protocol

A robust analytical workflow must be self-validating. The following step-by-step protocol ensures that solvent effects or impurities do not lead to structural misassignments.

Step 1: Sample Preparation & Solvent Selection

• Weigh 10–15 mg of the synthesized compound.

• Dissolve completely in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

• Causality: While CDCl3 is a common NMR solvent, DMSO-d6 is deliberately chosen for this analysis. DMSO acts as a strong hydrogen-bond acceptor, which prevents the carboxylic acid (COOH) proton from undergoing rapid exchange and broadening into the baseline. This allows the COOH proton to be clearly observed as a distinct broad singlet near 12.0 ppm[1].

Step 2: Data Acquisition

• Transfer the homogenous solution to a standard 5 mm NMR tube.

• Acquire a 1D 1H NMR spectrum at 400 MHz (or higher).

• Use 16–32 scans with a relaxation delay (D1) of 2.0 seconds to ensure the accurate, quantitative integration of the aliphatic chain protons.

Step 3: Self-Validation via Deuterium Exchange

• After the initial acquisition, add 1 drop of Deuterium Oxide (D2O) directly to the NMR tube.

• Shake vigorously for 10 seconds and re-acquire the spectrum under identical parameters.

• Validation: The broad singlet at ~12.0 ppm must disappear. This confirms the signal belongs to a labile, exchangeable proton (the carboxylic acid) and rules out the possibility of it being a highly deshielded impurity or an unusual aromatic resonance[1].

Step 4: Processing and Assignment

• Phase and baseline-correct the spectrum.

• Reference the chemical shifts to the residual DMSO pentet at 2.50 ppm.

• Integrate the signals: The ratio of the triazole aromatic proton to the N-CH2 quartet to the N-CH3 triplet must be exactly 1:2:3, confirming the presence of the ethyl group and a mono-substituted ring.

References

1.4[1] 2.2[2] 3.3[3]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

The Causality of Retention: Comparing Column Chemistries

The 1,2,4-triazole pharmacophore is a cornerstone of modern drug development and agrochemistry, serving as the active moiety in blockbuster antifungals (e.g., fluconazole, voriconazole) and broad-spectrum agricultural fungicides. However, developing robust High-Performance Liquid Chromatography (HPLC) methods for these derivatives is notoriously difficult.

As an application scientist, I frequently see methods fail during late-stage validation due to a fundamental misunderstanding of triazole chemistry. The 1,2,4-triazole ring contains basic nitrogen atoms that readily undergo secondary interactions with residual silanols on silica-based stationary phases. Furthermore, their high polarity often results in poor retention and co-elution with the void volume on standard alkyl columns.

This guide objectively compares column chemistries and provides a self-validating protocol to ensure your method is robust, stability-indicating, and scalable.

Selecting the right stationary phase requires matching the column's retention mechanism to the specific ionization and polarity profile of the triazole derivative.

1. Standard Fully-Porous C18 (The Legacy Approach)

• Mechanism: Hydrophobic partitioning.

• The Causality of Failure: Highly polar triazoles (like fluconazole) lack the hydrophobicity required to partition deeply into a dense C18 brush phase. To force retention, analysts often use highly aqueous mobile phases, which causes the hydrophobic pores of standard C18 columns to "dewet" or collapse, leading to irreproducible retention times. Additionally, unshielded silanols interact with the triazole nitrogens via ion-exchange, causing severe peak tailing.

2. Solid-Core T3 / Polar-Embedded C18 (The Modern Standard)

• Mechanism: Aqueous-compatible hydrophobic and polar partitioning.

• The Causality of Success: T3 columns utilize a lower C18 ligand density combined with proprietary polar end-capping. This prevents pore dewetting, allowing 100% aqueous mobile phases to fully penetrate the stationary phase. When combined with solid-core particle technology (which reduces the van Deemter A-term for longitudinal diffusion), these columns provide sharp peaks and superior retention for polar triazoles without the need for ion-pairing reagents 1.

3. Hydrophilic Interaction Liquid Chromatography (HILIC)

• Mechanism: Partitioning into a water-enriched layer on a polar stationary phase, often coupled with ion-exchange.

• The Causality of Success: For exceptionally polar triazole derivatives, triazole salts, or highly polar degradation products (like organic acids), HILIC provides orthogonal selectivity to reversed-phase. In HILIC, retention increases as the mobile phase becomes less aqueous, driven by the analyte's partitioning into the immobilized water layer on the silica surface 2.

Quantitative Performance Comparison

To illustrate the performance differences, the table below summarizes the chromatographic data for a scaled USP method analyzing Fluconazole and its related impurities A, B, and C across different column architectures 3.

Chromatographic Parameter	Traditional Fully-Porous C18	Solid-Core T3 Chemistry	Mixed-Mode HILIC
Column Dimensions	4.6 x 150 mm, 5.0 µm	2.1 x 75 mm, 1.6 µm	2.1 x 100 mm, 3.0 µm
Fluconazole Retention Time	~8.10 min	~1.85 min	~3.50 min
Peak Tailing Factor ( )	1.40 - 1.80	1.05 - 1.15	1.10 - 1.25
Resolution (Critical Pair B & C)	1.5 (Marginal pass)	> 2.5 (Baseline resolved)	Orthogonal elution order
Solvent Consumption	High (~10 mL/run)	Low (~1.5 mL/run)	Low (~2.0 mL/run)
Primary Application	Legacy USP monographs	High-throughput API screening	Highly polar triazole salts

Method Development Logic & Visualization

A robust method is not found by trial and error; it is engineered. The following workflow illustrates the logical progression from column screening to self-validation.

Caption: Experimental workflow and decision logic for 1,2,4-triazole HPLC method development.

Step-by-Step Methodology: A Self-Validating Stability-Indicating Protocol

A method is only trustworthy if it proves its own specificity. We achieve this by building Forced Degradation and System Suitability Testing (SST) directly into the development protocol. The 1,2,4-triazole ring is generally aromatic and resistant to cleavage, but its substituents are highly susceptible to hydrolysis and oxidation 4.

Phase 1: Generation of the Self-Validation Matrix (Forced Degradation)

• Acidic Stress: Dissolve 1 mg/mL of the triazole API in a suitable diluent (e.g., 50:50 Water:Methanol). Mix 2 mL of this stock with 2 mL of 0.1 N HCl. Incubate in a water bath at 60°C for 60 minutes. Cool and neutralize with 2 mL of 0.1 N NaOH.

• Alkaline Stress: Mix 2 mL of the stock with 2 mL of 0.1 N NaOH. Incubate at 60°C for 60 minutes. Cool and neutralize with 2 mL of 0.1 N HCl.

• Oxidative Stress: Mix 2 mL of the stock with 2 mL of 3%

  . Incubate at room temperature for 24 hours.

Phase 2: Chromatographic Execution

• Column Selection: Install a Solid-Core T3 column (e.g., 2.1 x 75 mm, 1.6 µm) to ensure high efficiency and prevent dewetting during the highly aqueous initial gradient hold.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water. (Causality: A pH of ~2.7 ensures the triazole nitrogens are fully protonated, standardizing their charge state and preventing variable interactions with the silica backbone).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program: Run a linear gradient from 5% B to 95% B over 5 minutes, followed by a 1.5-minute re-equilibration at 5% B. Flow rate: 0.3 mL/min. Column temperature: 40°C.

• Detection: UV at 260 nm (or the specific

  of your triazole derivative).

Phase 3: The Validation Gate (Data Interpretation)

Inject the stressed samples. The method is considered a validated, stability-indicating system only if it passes the following internal checks 5:

• Specificity: The parent triazole peak must be baseline resolved (Resolution

  1.5) from all forced degradation products.

• Mass Balance: The sum of the peak areas of the parent compound and all degradants must equal approximately 100% of the unstressed control sample area.

• System Suitability (SST): Six replicate injections of an unstressed standard must yield a Retention Time RSD

  2.0% and a Peak Area RSD 2.0%.

References

1.1. Waters Corporation. 2.2. HELIX Chromatography. 3.3. Waters Corporation. 4.4. Benchchem Technical Support Center. 5.5. SciSpace / Chromatography Research International.

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• 5. scispace.com [scispace.com]

Infrared spectroscopy peaks for 1-ethyl-1,2,4-triazole ring

A Comprehensive Comparison Guide: Infrared Spectroscopy of 1-Ethyl-1,2,4-Triazole vs. Structural Analogs in Drug Development

Executive Summary

1,2,4-triazole and its N-alkylated derivatives—specifically 1-methyl-1,2,4-triazole and 1-ethyl-1,2,4-triazole—are indispensable pharmacophores in the design of modern antifungals, antivirals, and agrochemicals. During drug development and quality control, distinguishing between these structurally similar isomers is a critical analytical challenge. Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive methodology to verify the identity and purity of these compounds. This guide objectively compares the IR spectral performance of 1-ethyl-1,2,4-triazole against its primary alternatives, providing researchers with actionable, self-validating protocols for accurate molecular characterization.

Mechanistic Causality: The Spectral Impact of N-Alkylation

The differentiation of 1,2,4-triazole analogs via IR spectroscopy is not merely pattern matching; it relies on fundamental vibrational changes induced by the specific chemistry of N-alkylation:

• Disruption of Hydrogen Bonding: Unsubstituted 1,2,4-triazole exists as a solid at room temperature and forms strong intermolecular hydrogen bonds. This physical state manifests as a prominent, often broadened N-H stretching vibration at approximately 3126 cm⁻¹. Alkylation at the N1 position to form 1-ethyl-1,2,4-triazole replaces this proton, completely abolishing the N-H absorption band.

• Introduction of Aliphatic Signatures: The transition from a methyl to an ethyl substituent drastically alters the aliphatic C-H stretching region (2800–3000 cm⁻¹). While 1-methyl-1,2,4-triazole exhibits only CH₃ stretching modes (~2950 cm⁻¹), 1-ethyl-1,2,4-triazole displays a more complex profile featuring both CH₃ (~2980 cm⁻¹) and CH₂ (~2930 cm⁻¹) asymmetric and symmetric stretches.

• Inductive Shifts in Ring Breathing: The triazole ring exhibits characteristic C=N and C=C stretching vibrations in the 1480–1530 cm⁻¹ range. The electron-donating inductive effect (+I) of the ethyl group is stronger than that of a methyl group or a hydrogen atom. This increased electron density subtly but reproducibly shifts these ring breathing modes, allowing for precise structural verification.

Quantitative Data: IR Peak Comparison

The following table summarizes the diagnostic IR peaks used to differentiate 1-ethyl-1,2,4-triazole from its structural alternatives.

Vibrational Mode	1,2,4-Triazole (Solid)	1-Methyl-1,2,4-Triazole (Liquid)	1-Ethyl-1,2,4-Triazole (Liquid)	Diagnostic Significance
N-H Stretch	~3126 cm⁻¹ (Strong, Broad)	Absent	Absent	Confirms successful N-alkylation.
Aromatic C-H Stretch	~3097, 3032 cm⁻¹	~3105, 3040 cm⁻¹	~3110, 3045 cm⁻¹	Indicates an intact triazole ring.
Aliphatic C-H Stretch	Absent	~2950 cm⁻¹ (CH₃ only)	~2980 cm⁻¹ (CH₃), ~2930 cm⁻¹ (CH₂)	Differentiates methyl vs. ethyl chains.
C=N / C=C Ring Stretch	~1529, 1483 cm⁻¹	~1520, 1490 cm⁻¹	~1515, 1495 cm⁻¹	Shifts reflect specific inductive effects.

Experimental Protocol: Self-Validating FTIR Workflow

Because 1-ethyl-1,2,4-triazole is a volatile liquid (bp 53–55 °C at 2.9 hPa)[1], its handling and spectral acquisition differ significantly from the solid unsubstituted 1,2,4-triazole. The following protocol utilizes Attenuated Total Reflectance (ATR) FTIR to ensure a self-validating, reproducible system.

Step 1: Instrument Preparation & Background Scan

• Clean the ATR crystal (Diamond or ZnSe) with HPLC-grade isopropanol and allow it to dry completely.

• Collect a background spectrum (minimum 32 scans, 4 cm⁻¹ resolution) to account for ambient atmospheric water vapor and CO₂.

• Causality: Water vapor exhibits sharp rotational-vibrational bands in the 3400–3000 cm⁻¹ region, which can falsely mimic the N-H or aromatic C-H stretches of the triazole ring if not properly subtracted.

Step 2: Sample Application

• For 1-Ethyl-1,2,4-Triazole: Using a micropipette, apply 2–3 μL of the neat liquid directly onto the ATR crystal. Immediately cover the sample with a volatile cover/cap.

• Causality: The high volatility of the ethyl derivative can lead to rapid evaporation during the scan, altering the effective pathlength, introducing baseline drift, and reducing the signal-to-noise ratio.

• For 1,2,4-Triazole (Alternative Control): Place 5–10 mg of the solid powder on the crystal and apply consistent pressure using the ATR anvil to ensure intimate contact with the crystal surface.

Step 3: Spectral Acquisition & Processing

• Acquire the sample spectrum using the identical parameters as the background (32 scans, 4 cm⁻¹ resolution).

• Apply an ATR correction algorithm to account for the wavelength-dependent penetration depth of the evanescent wave, ensuring the relative peak intensities are directly comparable to traditional transmission spectra databases.

Step 4: Self-Validation Check

• Verify the absence of a broad band at 3400 cm⁻¹ (which would indicate water contamination). If the sample is pure 1-ethyl-1,2,4-triazole, the region above 3150 cm⁻¹ must be completely flat, validating the total absence of unreacted 1,2,4-triazole precursor.

Logical Workflow Visualization

The following decision tree illustrates the analytical logic used by drug development professionals to verify the identity of a synthesized triazole derivative based on its IR spectrum.

Diagnostic FTIR workflow for differentiating 1-ethyl-1,2,4-triazole from its structural analogs.

References

• FT-IR spectra of control and treated 1,2,4-triazole.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH4JHNBItWQTfH5iIgr8vS-gZ23DAQqyNCrefSnpvpeekz1UL2NY4bGj1yYjGvd7mbkReJWCEQMjwxDwU17CHoFddM02L3vzYvIRWG3pPWm1llwOlqewivb7zLsaaF2DtxbkwFk4Sv2VD1iG9kJkkd0N1_hqFTvkz-IoLzwC_X7k2-ydPPDeD2WSEeVh_SpTYe4-evmQf9QfB5ppVkp7C9g==]
• On the Moisture Absorption Capability of Ionic Liquids.The Journal of Physical Chemistry B (ACS Publications).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaJ1OWSMbBr56kAYa8AEHG6mnt7N3_jIxEUfkOhQHHuRVE0vXigP8UQVMZQp4TyDiHn_xYm3Ahvkihe-8YTUXdAVZLYVWqi3ePrrkgaYIf0FG7Q9C2HRHy-J67EzlvB4RYUXF-5ABd2wp-7f0=]

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The Amide Bond's Enduring Rival: A Comparative Guide to Triazole Linkers as Bioisosteres

By: A Senior Application Scientist

In the landscape of medicinal chemistry, the amide bond is a cornerstone of molecular design, a ubiquitous linker in peptides and small molecule therapeutics alike. Its prevalence, however, is matched by its notoriety as a metabolic weak point, susceptible to enzymatic hydrolysis by proteases and amidases. This inherent liability has driven a long-standing quest for a more robust surrogate, a bioisostere that can mimic the amide's structural and electronic features while offering superior metabolic stability. Among the frontrunners in this pursuit, the 1,2,3-triazole ring has emerged as a particularly successful and versatile replacement.

This guide provides an in-depth comparison of triazole linkers versus traditional amide bonds, offering experimental insights and data to inform rational drug design. We will dissect the key physicochemical and biological consequences of this bioisosteric switch, providing researchers, scientists, and drug development professionals with the foundational knowledge to strategically leverage triazoles in their therapeutic programs.

The Rationale for Amide Bioisosterism: Beyond Stability

The primary driver for replacing an amide bond is to enhance metabolic stability and, consequently, improve pharmacokinetic profiles.[1][2][3] Amide bonds are readily cleaved in vivo, leading to rapid degradation of peptide-based drugs and other therapeutics.[1] The triazole ring, an aromatic heterocycle, is exceptionally stable to both enzymatic and chemical degradation under a wide range of conditions, including oxidative, reductive, and hydrolytic environments.[4]

However, a successful bioisostere must do more than simply resist degradation. It must replicate the key physicochemical properties of the functional group it replaces to maintain or improve biological activity. The 1,2,3-triazole ring shares several critical features with the trans-amide bond, making it an excellent mimic.[2][4]

A Tale of Two Linkers: Physicochemical Properties Head-to-Head

The decision to substitute an amide with a triazole is a nuanced one, requiring a deep understanding of the subtle yet significant differences in their molecular properties. While both moieties are planar, their electronic and steric characteristics diverge in ways that can be either beneficial or detrimental to a drug candidate's profile.

Property	Amide Linker	1,4-Disubstituted 1,2,3-Triazole	1,5-Disubstituted 1,2,3-Triazole	Key Implications & Citations
Dipole Moment	~3.5 Debye	~4.5 - 5.0 Debye	~4.5 - 5.0 Debye	The larger dipole moment of the triazole can influence molecular conformation and interactions with biological targets.[2][5]
Hydrogen Bonding	Carbonyl oxygen is a strong H-bond acceptor; N-H is a strong H-bond donor.	N2 and N3 are weak H-bond acceptors; C5-H can act as a weak H-bond donor.[4][5]	N2 and N3 are weak H-bond acceptors; C4-H can act as a weak H-bond donor.	The difference in H-bonding capacity is a critical consideration for maintaining binding affinity.[4][5]
Geometry	trans or cis conformation.	Mimics the trans-amide bond.[2][6]	Can mimic the cis-amide bond.[5][7]	The regiochemistry of the triazole dictates the spatial arrangement of substituents.
Size & Linker Length	Cα-Cα distance: ~3.8 Å	Cα-Cα distance: ~4.9 Å	Cα-Cα distance: ~4.9 Å	The increased distance between substituents can impact the overall conformation of the molecule.[2]
Metabolic Stability	Susceptible to enzymatic hydrolysis by proteases and amidases.[1]	Highly resistant to metabolic degradation.[1][3][4]	Highly resistant to metabolic degradation.[1][4]	A primary advantage of the triazole linker, leading to improved in vivo half-life.[3][8]
Synthetic Accessibility	Well-established peptide coupling and amidation reactions.	Highly efficient and regioselective synthesis via Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2][9]	Typically synthesized via Ruthenium-catalyzed Azide-Alkyne Cycloaddition (RuAAC).[9]	"Click chemistry" offers a robust and versatile method for triazole formation.[6]

Structural and Conformational Implications

The substitution of an amide with a 1,2,3-triazole introduces distinct structural changes that can profoundly influence a molecule's three-dimensional shape and its interaction with a biological target.

The 1,4-Disubstituted 1,2,3-Triazole as a trans-Amide Mimic

The most common application of the triazole bioisostere is the replacement of a trans-amide bond with a 1,4-disubstituted 1,2,3-triazole.[2][6] This substitution largely preserves the planarity and linear arrangement of the substituents. However, the Cα-Cα distance is slightly increased, which can alter the overall backbone conformation of a peptide or the linker region of a small molecule.[2]

The 1,5-Disubstituted 1,2,3-Triazole as a cis-Amide Mimic

While less common, the 1,5-disubstituted 1,2,3-triazole can serve as a bioisostere for the less energetically favorable cis-amide bond.[5][7] This provides a valuable tool for locking in specific conformations that may be crucial for biological activity.

Impact on Biological Activity: Case Studies

The ultimate test of a bioisosteric replacement is its effect on biological activity. The literature presents a range of outcomes, from significant improvements in potency and efficacy to a complete loss of activity.

• Improved Potency and Pharmacokinetics: In the context of developing potent HIV-1 Vif antagonists, replacement of an amide functionality with a 1,4-disubstituted-1,2,3-triazole resulted in a five-fold increase in anti-HIV activity (IC50 = 1.2 µM) compared to the parent amide compound (IC50 = 6 µM).[5] Similarly, replacing an amide linker with a 1,2,3-triazole in a series of Dopamine D4 receptor ligands led to improved metabolic stability in vivo.[8]

• Maintained or Slightly Reduced Activity: In some cases, the amide-to-triazole switch maintains biological activity while conferring the benefit of enhanced stability. For example, in the development of somatostatin analogs for tumor imaging, a triazole-containing peptidomimetic retained nanomolar affinity for several receptor subtypes and showed improved stability in vivo.[10]

• Loss of Activity: The structural and electronic differences between an amide and a triazole can sometimes be detrimental to binding. For instance, when the amide was replaced by a 1,2,3-triazole in analogues of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators VX-809 and VX-770, a significant reduction in CFTR modulation was observed.[11] This highlights the importance of the amide's specific hydrogen bonding interactions in that particular context.

Experimental Protocols: A Practical Guide to Synthesis

The widespread adoption of the triazole linker is largely due to the development of highly efficient and reliable synthetic methods, most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[6][9]

Workflow for Amide vs. Triazole Synthesis

Experimental Protocol: Synthesis of a 1,4-Disubstituted 1,2,3-Triazole via CuAAC

This protocol provides a general procedure for the synthesis of a 1,4-disubstituted 1,2,3-triazole from an organic azide and a terminal alkyne.

Materials:

• Organic azide (1.0 eq)

• Terminal alkyne (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.01-0.1 eq)

• Sodium ascorbate (0.05-0.2 eq)

• Solvent (e.g., t-BuOH/H₂O 1:1, DMF, DMSO)

Procedure:

• To a solution of the organic azide and terminal alkyne in the chosen solvent, add a freshly prepared aqueous solution of sodium ascorbate.

• Add an aqueous solution of copper(II) sulfate pentahydrate to the reaction mixture.

• Stir the reaction vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,4-disubstituted 1,2,3-triazole.

Causality Behind Experimental Choices:

• Copper(I) Source: While Cu(I) is the active catalyst, it is prone to oxidation. Therefore, Cu(II) salts like CuSO₄ are often used in combination with a reducing agent, such as sodium ascorbate, to generate the active Cu(I) species in situ.[1]

• Solvent Choice: The CuAAC reaction is remarkably versatile and can be performed in a variety of solvents, including aqueous mixtures, which is advantageous for biological applications.[1]

• Equivalents: Using a slight excess of the alkyne can help drive the reaction to completion, especially if the azide is the more precious starting material.

Conclusion: A Strategic Choice in Drug Design

The 1,2,3-triazole is more than just a stable linker; it is a powerful tool in the medicinal chemist's arsenal for overcoming the pharmacokinetic challenges associated with the amide bond.[4][6] Its ability to mimic the key steric and electronic properties of the amide, coupled with its exceptional metabolic stability and synthetic accessibility, has cemented its role as a premier amide bioisostere.[1][2]

However, the decision to employ an amide-to-triazole switch should not be taken lightly. As the case studies demonstrate, the subtle differences in hydrogen bonding capacity and geometry can have a profound impact on biological activity.[5][11] A thorough understanding of the structure-activity relationship (SAR) of the target of interest is paramount. When judiciously applied, the triazole linker can unlock new possibilities in drug design, leading to the development of more robust and effective therapeutics.

References

• Taylor & Francis. (2024, January 30). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. [Link]

• CHIMIA. (n.d.). 1,2,3-Triazoles as Amide-bond Surrogates in Peptidomimetics. [Link]

• RSC Publishing. (2019, September 17). Design, synthesis and biological evaluation of 1,2,3-triazole based 2-aminobenzimidazoles as novel inhibitors of LasR dependent quorum sensing in Pseudomonas aeruginosa. [Link]

• MDPI. (2020, August 6). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. [Link]

• PMC. (n.d.). 1,2,3-Triazoles as amide bioisosteres: discovery of a new class of potent HIV-1 Vif antagonists. [Link]

• ResearchGate. (n.d.). Use of the 1,2,3‐triazole as an amide bioisostere allows use of CuAAC.... [Link]

• Iris Unimore. (n.d.). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. [Link]

• ChemRxiv. (n.d.). More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication. [Link]

• PMC. (n.d.). 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs. [Link]

• ACS Pharmacology & Translational Science. (2026, January 9). Bioisosteric Replacement of Amides with 1,2,3-Triazoles Improves Dopamine D4 Receptor Ligand Pharmacokinetics. [Link]

• PMC. (2022, April 25). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. [Link]

• PMC. (2024, September 11). Combination of the amide‐to‐triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor‐targeting, radiolabeled peptides. [Link]

• ResearchGate. (2024, September 13). (PDF) Combination of the amide-to-triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor-targeting, radiolabeled peptides. [Link]

• Department of Biological Chemistry, IQAC-CSIC. (2018, April 9). DISUBSTITUTED 1,2,3-TRIAZOLES AS AMIDE BOND MIMETICS. [Link]

• Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Comparison between triazole and amide functionalities, and.... [Link]

• MDPI. (2024, March 13). Amide-to-Triazole Switch in Somatostatin-14-Based Radioligands: Impact on Receptor Affinity and In Vivo Stability. [Link]

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A Senior Application Scientist's Guide to the Purity Analysis of 1,2,4-Triazole Carboxylic Acids

For researchers, scientists, and professionals in drug development, the meticulous purity analysis of 1,2,4-triazole carboxylic acids is a cornerstone of ensuring the safety, efficacy, and quality of active pharmaceutical ingredients (APIs). These heterocyclic compounds are pivotal scaffolds in a wide array of pharmaceuticals, particularly as antifungal agents.[1] Their synthetic pathways, however, can introduce a variety of impurities, including positional isomers, starting material residues, and byproducts from side reactions, which necessitate robust and orthogonal analytical methods for their detection and quantification.[2][3]

This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of 1,2,4-triazole carboxylic acids. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to empower you in selecting and implementing the most appropriate methods for your specific needs.

The Imperative of a Multi-Faceted Purity Analysis

A single analytical technique is often insufficient to provide a complete purity profile of a 1,2,4-triazole carboxylic acid. A multi-technique approach, leveraging the strengths of various methods, is essential for a comprehensive assessment.[4] This ensures the identification of a broad spectrum of potential impurities, from volatile organic compounds to non-chromophoric species.

Caption: General experimental workflow for the purity analysis of 1,2,4-triazole carboxylic acids.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

High-Performance Liquid Chromatography (HPLC) is a versatile and powerful technique for the analysis of 1,2,4-triazole compounds due to its high resolution, sensitivity, and adaptability.[1] It is particularly well-suited for the quantitative analysis of non-volatile and thermally labile compounds.

The "Why" Behind the Method: Chromatographic Principles

HPLC separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). For polar molecules like 1,2,4-triazole carboxylic acids, Reversed-Phase HPLC (RP-HPLC) is the most common approach. In RP-HPLC, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase. More polar analytes will have less affinity for the stationary phase and elute earlier, while less polar compounds will be retained longer.

Hydrophilic Interaction Liquid Chromatography (HILIC) presents an alternative for very polar compounds that are poorly retained in RP-HPLC.[5] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent.[5]

Experimental Protocol: RP-HPLC for 1,2,4-Triazole Carboxylic Acid Purity

This protocol provides a general method for the purity determination of a 1,2,4-triazole carboxylic acid using RP-HPLC.

Objective: To obtain a quantitative measure of the purity of the final product.[4]

Materials:

• HPLC-grade acetonitrile and water

• Formic acid (or other suitable buffer)

• Reference standard of the 1,2,4-triazole carboxylic acid

• Sample of the synthesized 1,2,4-triazole carboxylic acid

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)[4]

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of acetonitrile in water, both containing 0.1% formic acid. A typical gradient might start at 20% acetonitrile and ramp to 80% over 15 minutes.[4] The formic acid helps to suppress the ionization of the carboxylic acid group, leading to better peak shape.

• Standard Preparation: Accurately weigh and dissolve the reference standard in the initial mobile phase composition to create a stock solution. Prepare a series of dilutions to generate a calibration curve.

• Sample Preparation: Accurately weigh and dissolve the synthesized product in the initial mobile phase composition.[4]

• HPLC Analysis:

  • Set the flow rate to 1.0 mL/min.[4]

  • Set the UV detector to the wavelength of maximum absorbance for the specific triazole, often around 210 nm or 260 nm.[1][4]

  • Inject the standards and the sample.

• Data Analysis: Integrate the peak areas to determine the percentage purity of the sample by comparing its peak area to the calibration curve generated from the standards.

Caption: A simplified workflow for HPLC analysis.

Gas Chromatography (GC): A Tool for Volatile Impurities

Gas Chromatography (GC) is a powerful technique for the separation and analysis of volatile and thermally stable compounds. For non-volatile compounds like carboxylic acids, derivatization is often necessary to increase their volatility.[6]

The "Why" Behind the Method: Volatility and Separation

GC separates compounds based on their boiling points and interactions with the stationary phase within a capillary column. The carrier gas (usually helium or nitrogen) carries the vaporized sample through the column. Compounds with lower boiling points and weaker interactions with the stationary phase travel faster and elute first.

For carboxylic acids, derivatization is crucial. Silylation, which replaces the acidic proton with a trimethylsilyl (TMS) group, is a common technique that increases volatility and improves peak shape.[6]

Experimental Protocol: GC-MS for Volatile Impurities

This protocol outlines a general method for the analysis of volatile impurities in a 1,2,4-triazole carboxylic acid sample using GC-Mass Spectrometry (MS).

Objective: To identify and quantify volatile impurities and confirm the mass of the derivatized product.[4]

Materials:

• Derivatization agent (e.g., BSTFA)

• Anhydrous solvent (e.g., DMF)[6]

• Sample of the 1,2,4-triazole carboxylic acid

Instrumentation:

• GC-MS system

• A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)[4]

Procedure:

• Derivatization: In a vial, dissolve a known amount of the sample in the anhydrous solvent. Add the derivatizing agent and heat the mixture to complete the reaction.

• GC-MS Analysis:

  • Set the carrier gas (Helium) to a constant flow rate.[4]

  • Implement a suitable oven temperature program. For example, start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min.[4]

  • Inject the derivatized sample into the GC.

• Data Analysis: The separated components are detected by the mass spectrometer, which provides information about their mass-to-charge ratio, allowing for their identification by comparison to spectral libraries.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of the desired 1,2,4-triazole carboxylic acid and the identification of isomeric impurities.[4][7] Quantitative NMR (qNMR) can also be used for purity determination.[8]

The "Why" Behind the Method: Unveiling the Molecular Structure

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei (typically ¹H and ¹³C). The chemical shift, integration, and coupling patterns in an NMR spectrum provide a unique fingerprint of a molecule's structure.[9] For 1,2,4-triazole carboxylic acids, ¹H NMR can confirm the presence of the triazole ring protons and the protons of any substituents. ¹³C NMR provides information on the carbon skeleton of the molecule.[10]

Experimental Protocol: ¹H NMR for Structural Confirmation

Objective: To confirm the chemical structure of the synthesized compound and identify any isomeric impurities.[4]

Materials:

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)[9]

• Purified sample of the 1,2,4-triazole carboxylic acid

Instrumentation:

• NMR spectrometer (e.g., 400 MHz)[9]

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in about 0.6 mL of the deuterated solvent.[4]

• NMR Acquisition: Acquire the ¹H NMR spectrum.

• Data Analysis: Analyze the chemical shifts, integration values, and coupling constants to confirm the expected structure. The presence of unexpected signals may indicate the presence of impurities.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass Spectrometry (MS) is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It is often coupled with a chromatographic technique like HPLC or GC (as in HPLC-MS and GC-MS) to identify and quantify compounds.

The "Why" Behind the Method: From Mass to Identity

In MS, molecules are ionized and then separated based on their mass-to-charge ratio. The resulting mass spectrum shows the relative abundance of ions of different masses. This information can be used to determine the molecular weight of the compound and, through analysis of fragmentation patterns, to deduce its structure.[11] Electrospray ionization (ESI) is a soft ionization technique commonly used for the analysis of 1,2,4-triazole derivatives.[11]

Comparison of Analytical Techniques

Feature	HPLC	GC	NMR	MS
Primary Application	Quantitative Purity	Volatile Impurity Analysis	Structural Confirmation	Molecular Weight & Structure
Analyte Properties	Non-volatile, Thermally Labile	Volatile, Thermally Stable	Soluble	Ionizable
Sample Preparation	Simple dissolution	Derivatization often required	Simple dissolution	Simple dissolution
Key Information	Purity (%), Retention Time	Impurity Profile	Chemical Structure	Molecular Weight, Fragmentation
Strengths	High resolution, High sensitivity, Quantitative	Excellent for volatile impurities	Unambiguous structural info	High sensitivity, Structural info
Limitations	May not detect non-chromophoric impurities	Not suitable for non-volatile compounds	Lower sensitivity than HPLC/MS	May not distinguish isomers

Conclusion: An Integrated Approach for Unwavering Confidence

The purity analysis of 1,2,4-triazole carboxylic acids demands a rigorous and multi-faceted analytical strategy. While HPLC stands out as the primary tool for quantitative purity assessment, it should be complemented by orthogonal techniques to ensure a comprehensive understanding of the impurity profile. GC-MS is invaluable for detecting volatile residues, while NMR remains the definitive method for structural verification and the identification of isomers. Mass spectrometry provides crucial confirmation of molecular weight and can aid in the identification of unknown impurities. By judiciously selecting and integrating these powerful analytical tools, researchers and drug development professionals can ensure the quality, safety, and efficacy of these vital pharmaceutical compounds.

References

• SIELC Technologies. (2025, October 6). HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column. [Link]

• ResearchGate. (2025, August 10). Synthesis and NMR Spectroscopic Characterization of 1 H -1,2,3-Triazoles. [Link]

• HELIX Chromatography. HPLC Methods for analysis of 1,2,4-triazole. [Link]

• University of Kerbala. Triazole Derivatives Starting from D-Mannitol. [Link]

• SpringerLink. (2020, March 5). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. [Link]

• ResearchGate. (2025, December 29). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. [Link]

• MDPI. (2022, November 22). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. [Link]

• PMC. (2023, May 18). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. [Link]

• ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

• PMC. Discovery of[9][12][13]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors. [Link]

• Der Pharma Chemica. (2011). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. [Link]

• ResearchGate. (2025, August 8). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. [Link]

• Journal of Al-Nahrain University. Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. [Link]

• ResearchGate. (2025, August 6). Determination of Rufinamide in the Presence of 1-[(2,6-Difluorophenyl)Methyl]-1H-1,2,3-Triazole-4 Carboxylic Acid Using RP-HPLC and Derivative Ratio Methods as Stability Indicating Assays to Be Applied on Dosage Form. [Link]

• PMC. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. [Link]

• PubChem. 1H-1,2,4-triazole-3-carboxylic acid. [Link]

• Google Patents.

• MDPI. (2025, November 12). Amino Acid 1,2,4-Triazole Mimetics as Building Blocks of Peptides. [Link]

• ResearchGate. (2026, February 23). An easy and direct method for the synthesis of 1,2,4-triazole derivatives through carboxylic acids and hydrazinophthalazine. [Link]

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles. [Link]

• Lietuvos Mokslų Akademija. Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. [Link]

• University of Calgary. CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE. [Link]

• ResearchGate. (2025, August 6). Determination of carboxylic acids in water by gas chromatography-mass spectrometry after continuous extraction and derivatisation. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. helixchrom.com [helixchrom.com]
• 6. Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis [lmaleidykla.lt]
• 7. Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. uokerbala.edu.iq [uokerbala.edu.iq]
• 11. researchgate.net [researchgate.net]
• 12. 1H-1,2,4-Triazole-3-carboxylic Acid | LGC Standards [lgcstandards.com]
• 13. HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column | SIELC Technologies [sielc.com]

Validation of Triazole Regiochemistry: A Comprehensive Guide to NOESY NMR vs. Alternative Techniques

The advent of "click chemistry"—specifically the azide-alkyne cycloaddition—has revolutionized drug discovery, bioconjugation, and materials science. 1,2,3-Triazoles are highly stable, metabolically inert bioisosteres for amide bonds. However, the exact spatial mimicry depends entirely on the regiochemistry of the triazole ring: 1,4-disubstituted triazoles mimic trans-amides, while 1,5-disubstituted triazoles mimic cis-amides.

While Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) selectively yields1[1] and Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) yields 2[2], reaction conditions, steric hindrance, or novel catalyst systems can sometimes lead to unexpected regioisomeric mixtures. Validating the absolute regiochemistry of the synthesized triazole is a mandatory quality control step.

This guide objectively compares the analytical methods used for triazole regiochemistry validation, establishing why 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR remains the gold standard for structural confirmation.

Mechanistic Causality: The Spatial Geometry of Triazoles

To understand why NOESY NMR is the definitive tool for this analysis, we must examine the spatial causality of the triazole ring.

The Nuclear Overhauser Effect (NOE) relies on through-space dipole-dipole cross-relaxation between nuclear spins. The intensity of an NOE cross-peak is inversely proportional to the sixth power of the internuclear distance (

). Consequently, NOESY can only detect protons that are physically closer than ~5 Å in 3D space, regardless of how many chemical bonds separate them.

• 1,4-Disubstituted 1,2,3-Triazoles: The single triazole proton is located at the C5 position. Geometrically, this H5 proton is flanked by both the substituent at C4 and the substituent at N1. Because the distance between H5 and the protons on the N1-substituent is typically < 4 Å, a strong NOE cross-peak is observed ().

• 1,5-Disubstituted 1,2,3-Triazoles: The single triazole proton is located at the C4 position. While it is adjacent to the C5 substituent, it is physically pointing away from the N1 substituent (distance > 5 Å). Therefore, no NOE cross-peak can exist between the triazole proton and the N1-substituent.

This binary spatial reality (presence vs. absence of the H-to-N1-R cross-peak) provides absolute, direct evidence of regiochemistry.

Workflow for triazole synthesis (CuAAC vs RuAAC) and regiochemistry validation via NOESY NMR.

Comparison of Analytical Methods

While NOESY is the standard, other methods are frequently employed. The table below objectively compares the performance and reliability of these alternatives.

Feature	2D NOESY NMR	2D HMBC NMR	1D H NMR	X-Ray Crystallography
Primary Mechanism	Through-space dipole coupling (< 5 Å)	Through-bond J-coupling (2-3 bonds)	Chemical shift environment	Electron density diffraction
Diagnostic Marker	H-triazole to N1-R spatial cross-peak	H-triazole to C4/C5 carbon correlations	H-triazole shift ( 7.5–8.5 ppm)	Absolute 3D atomic coordinates
Reliability	High (Direct spatial proof)	High (Requires HSQC overlay)	Low (Highly solvent dependent)	Absolute (Gold Standard)
Sample Requirements	5-10 mg, liquid/solution	10-20 mg, liquid/solution	1-5 mg, liquid/solution	High-quality single crystal
Throughput / Time	Medium (2-4 hours)	Medium (2-6 hours)	High (5 minutes)	Low (Days to weeks)

Why HMBC is the Runner-Up

Heteronuclear Multiple Bond Correlation (HMBC) detects 2-bond (

) and 3-bond ( ) couplings. In a 1,4-isomer, the N1-substituent protons correlate to C5, which is the same carbon attached to the triazole proton (identifiable via HSQC). In a 1,5-isomer, the N1-substituent protons correlate to C5, but the triazole proton is attached to C4 (3)[3]. While highly accurate, HMBC relies on -couplings that can sometimes be weak or absent in electron-rich triazoles, making NOESY's direct spatial measurement more robust.

Decision logic for distinguishing 1,4- and 1,5-disubstituted triazoles using NOESY and HMBC NMR.

Experimental Protocol: A Self-Validating NOESY Workflow

To ensure scientific integrity, an experimental protocol cannot simply be a list of button clicks; it must be a self-validating system. A false negative in NOESY (missing a cross-peak) can lead to the disastrous misidentification of a 1,4-isomer as a 1,5-isomer. The following protocol prevents this.

Step 1: Sample Preparation & Degassing

• Action: Dissolve 5–10 mg of the purified triazole in 0.6 mL of a deuterated solvent (e.g., CDCl

  or DMSO- ). Degas the sample using three freeze-pump-thaw cycles or by sparging with dry nitrogen gas for 10 minutes.

• Causality: Dissolved paramagnetic oxygen (

  ) provides an efficient non-radiative relaxation pathway ( relaxation) for protons. This competes with and quenches the dipole-dipole cross-relaxation required for the NOE, leading to severely attenuated cross-peaks and false negatives.

Step 2: 1D H NMR & Estimation

• Action: Acquire a standard 1D

  H NMR spectrum. Identify the triazole proton (typically a sharp singlet between 7.5–8.5 ppm). Estimate the longitudinal relaxation time ( ) of the molecule using an inversion-recovery sequence.

• Causality: The optimal NOESY mixing time (

  ) is mathematically dependent on . Setting blindly can result in zero signal (if too short) or spin-diffusion artifacts (if too long, where magnetization transfers to neighbors of neighbors, yielding false spatial proximities).

Step 3: NOESY Acquisition & The Internal Control

• Action: Set the mixing time (

  ) to approximately . For small triazole molecules (MW < 800 Da), a mixing time of 300–600 ms is standard to ensure linear NOE buildup (4)[4]. Acquire the 2D NOESY spectrum with 16-32 scans per increment.

• Self-Validation Check (Critical): Before analyzing the triazole proton, check the spectrum for known intra-substituent cross-peaks (e.g., between adjacent ortho and meta protons on a phenyl ring). If these internal control cross-peaks are absent, the experiment has failed mechanically. The absence of a triazole-N1 cross-peak cannot be trusted until the internal controls are visible.

Step 4: Data Interpretation

• Action: Extract the 1D slice at the chemical shift of the triazole proton.

• 1,4-Disubstituted: You will observe a definitive cross-peak between the triazole H5 and the protons of the N1-substituent.

• 1,5-Disubstituted: You will observe NO cross-peak between the triazole H4 and the N1-substituent, but you will observe a cross-peak with the C5-substituent.

References

• Arab Journal of Chemistry (2022). Design, synthesis, biological evaluation and in silico studies of novel 1,2,3-triazole linked benzoxazine-2,4-dione conjugates as potent antimicrobial, antioxidant and anti-inflammatory agents. Available at: [Link]

• MDPI Molecules (2019). Synthesis, Structure and In Vitro Cytotoxic Activity of Novel Cinchona—Chalcone Hybrids with 1,4-Disubstituted. Available at:[Link]

• RSC Polymer Chemistry (2014). A molecular “screw-clamp”: accelerating click reactions in miniemulsions. Available at: [Link]

• Pharmaceuticals / PMC (2022). Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases. Available at:[Link]

• Chalmers Publication Library (2012). Synthesis of Nitrogen Heterocycles and Ruthenium Complexes. Available at:[Link]

Sources

• 1. Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A molecular “screw-clamp”: accelerating click reactions in miniemulsions - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC04119D [pubs.rsc.org]
• 4. publications.lib.chalmers.se [publications.lib.chalmers.se]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(1-Ethyl-1h-1,2,4-triazol-5-yl)butanoic acid

Topic: Personal Protective Equipment & Handling Protocols for 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic Acid Content Type: Operational Safety & Logistics Guide Audience: Research Scientists & Drug Development Professionals

Executive Safety Assessment

Compound Classification: Functionalized Heterocyclic Carboxylic Acid Risk Profile: High Caution Required. As a Senior Application Scientist, I must emphasize that while specific toxicological data for 4-(1-Ethyl-1H-1,2,4-triazol-5-yl)butanoic acid (CAS: Analogous to 1,2,4-triazole derivatives) may be limited in public repositories, its structural moieties dictate its safety protocol. It combines the corrosivity potential of short-chain carboxylic acids with the systemic toxicity risks of 1,2,4-triazoles (known reproductive toxins).

Immediate Hazards:

• Respiratory & Mucosal Irritant: The carboxylic acid tail facilitates proton donation, capable of irritating mucous membranes upon inhalation of dust.

• Ocular Damage Risk: High acidity combined with the nitrogen-rich heterocycle presents a risk of severe eye irritation or damage (Category 1/2).

• Systemic Toxicity: 1,2,4-triazole cores are often metabolically active; treat as a potential reproductive toxin and teratogen until proven otherwise [1, 2].

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab attire."[1] The following PPE configuration is the non-negotiable baseline for handling this compound in amounts >10 mg.

Zone	Equipment	Technical Specification	Rationale
Ocular	Chemical Splash Goggles	ANSI Z87.1+ (Impact & Splash rated)	Safety glasses are insufficient. The acidic dust can bypass side shields. Goggles provide a hermetic seal against airborne particulates.
Dermal (Hands)	Double Gloving System	Inner: Nitrile (4 mil) Outer: Nitrile (8 mil) or Neoprene	Breakthrough Time: >480 min. Triazoles can permeate thin latex. The outer glove protects against mechanical tear; the inner glove prevents chemical permeation.
Respiratory	Respirator (Task Dependent)	Solid Handling: N95 or P100 (if outside hood). Solution: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.	Prevents inhalation of acidic dusts during weighing. The OV/AG cartridge neutralizes acidic vapors if heating/refluxing occurs.
Body	Lab Coat + Apron	100% Cotton Lab Coat (Fire Resistant) + Chemical Resistant Apron (Rubber/PVC)	Synthetic blends can melt if a reaction exotherms. The apron protects the torso from concentrated acid splashes.

Operational Handling Protocols

A. Weighing & Transfer (The Critical Zone)

Context: 90% of exposure incidents occur during the transfer of dry solids due to electrostatic dispersion.

• Engineering Control: All weighing MUST be performed inside a certified chemical fume hood or a powder containment balance enclosure.

• Static Mitigation: Use an antistatic gun or ionizer bar on the spatula and weigh boat. Triazole acids are often electrostatic; "flying powder" is a major inhalation risk.

• Solubilization Strategy:

  • Pre-add the solvent (e.g., DMSO, Methanol) to the receiving vessel before adding the solid. This suppresses dust generation upon impact.

  • Do not add water directly to the neat acid without cooling, as the heat of hydration (exotherm) can cause micro-splattering.

B. Reaction Setup

• Vessel Selection: Use borosilicate glass (Pyrex/Duran). Avoid metal spatulas if the acid is wet, as trace metal leaching can catalyze unwanted side reactions with the triazole ring.

• Inert Atmosphere: Flush the headspace with Nitrogen or Argon. While the triazole ring is stable, the carboxylic acid proton can be labile; moisture exclusion ensures stoichiometry accuracy.

Emergency Response & Disposal Logic

Exposure Response Decision Tree

Visualizing the immediate causality of action required upon exposure.

Figure 1: Immediate Triage Protocol for Triazole-Acid Exposure.[2] Note that ocular flushing requires physical manipulation of the eyelids to ensure the acidic residue is cleared from the fornix.

Disposal Plan

Never dispose of this compound down the drain. The triazole ring is resistant to biodegradation and poses an environmental persistence risk.

• Segregation: Collect in a dedicated "Organic Acid Waste" stream. Do not mix with strong oxidizers (e.g., Nitric Acid waste) to prevent the formation of unstable nitrogen oxides.

• Neutralization (Spill Cleanup):

  • Isolate the spill area.[3]

  • Cover with Sodium Bicarbonate (NaHCO₃) or a commercial acid neutralizer.

  • Wait for effervescence (CO₂ release) to cease.

  • Sweep up the resulting salt into a hazardous waste container labeled "Triazole Contaminated Solids."

References

• Loba Chemie. (2015).[4] Material Safety Data Sheet: 1,2,4-Triazole. Retrieved from

• Columbus Chemical Industries. (2025).[5] Safety Data Sheet: 1,2,4-Triazole. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: 1,2,3-Triazole. Retrieved from

• Lab Alley. (2019).[6] Safety Data Sheet: n-Butyric acid. Retrieved from

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• 6. media.laballey.com [media.laballey.com]